Synthesis Protocol for N1-Benzyl-N1-methyloxalamide
Executive Summary & Strategic Rationale This guide details the high-fidelity synthesis of N1-Benzyl-N1-methyloxalamide (systematically: 2-(benzyl(methyl)amino)-2-oxoacetamide).[1] This scaffold represents a critical unsy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
This guide details the high-fidelity synthesis of N1-Benzyl-N1-methyloxalamide (systematically: 2-(benzyl(methyl)amino)-2-oxoacetamide).[1] This scaffold represents a critical unsymmetrical oxalamide motif, frequently utilized as a bioisostere for peptide bonds or as a linker in fragment-based drug discovery (e.g., HIV-1 entry inhibitors, calcium channel blockers).[1]
The Challenge of Asymmetry
The primary synthetic challenge in preparing unsymmetrical oxalamides is avoiding the formation of the symmetrical byproduct (
-bis(benzylmethyl)oxalamide) or the unreacted oxalic acid derivatives. Direct reaction with oxalyl chloride is uncontrollable.[1]
The Solution: Sequential Acylation
To ensure regiochemical integrity , this protocol utilizes a "Desymmetrization Strategy" via Ethyl Chlorooxoacetate (Ethyl Oxalyl Chloride). This reagent serves as a mono-protected oxalate equivalent, allowing the distinct introduction of the secondary amine followed by the primary amide functionality.
Retrosynthetic Analysis
The synthetic logic relies on disconnecting the C-N bonds sequentially.[1] The pathway prioritizes the formation of the more sterically hindered amide bond first (the tertiary amide) using the highly reactive acid chloride, leaving the ester for the facile ammonolysis step.
Figure 1: Retrosynthetic disconnection showing the stepwise construction of the unsymmetrical diamide.
Experimental Protocol
Phase 1: Synthesis of Ethyl 2-(benzyl(methyl)amino)-2-oxoacetate
This step installs the
-benzyl--methyl motif.[1] The use of ethyl chlorooxoacetate over diethyl oxalate is critical here to drive the reaction to completion without requiring high temperatures or large excesses of reagents.[1]
Extract the aqueous layer with DCM (2 x 50 mL).[1]
Wash combined organics with 1M HCl (to remove unreacted amine/TEA) followed by brine.[1]
Dry over anhydrous
, filter, and concentrate under reduced pressure.
Result: Yellowish oil (Intermediate Ester). usually sufficiently pure (>95%) for the next step.[1]
Phase 2: Ammonolysis to N1-Benzyl-N1-methyloxalamide
The ethyl ester is converted to the primary amide using ammonia.[1] Methanolic ammonia is preferred over aqueous ammonia to prevent hydrolysis to the carboxylic acid (oxamic acid).[1]
5.5 / 6.8 (br s, 2H, -CO-NH).[1] Note: Primary amide protons are broad and exchangeable.
4.4 / 4.6 (s, 2H, N-CH-Ph).[1] Split due to rotamers.
2.8 / 2.9 (s, 3H, N-CH). Split due to rotamers.
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Low Yield (Phase 1)
Hydrolysis of acid chloride
Ensure DCM is anhydrous; check quality of ethyl chlorooxoacetate (should be clear, not cloudy).[1][4]
Bis-product formation
Incorrect stoichiometry
Strictly control addition of acid chloride; do not use excess amine.[1]
Incomplete Ammonolysis
Steric hindrance / Old Reagent
Use fresh 7N /MeOH; increase temperature to 40°C in a pressure vessel.
Product is an Oil
Solvent entrapment / Impurities
Triturate with and scratch the flask to induce crystallization.[1]
References
General Synthesis of Unsymmetrical Oxalamides
Zhang, Y., et al. "TBN-promoted regioselective C–C bond cleavage: a new strategy for the synthesis of unsymmetrically substituted N-aryl oxalamides."[1] Organic Chemistry Frontiers, 2020.
Ammonolysis of Oxamates
Papadopoulos, A., et al. "Kinetics and mechanism of the alkaline hydrolysis of ethyl oxamate." J. Chem. Soc., Perkin Trans.[1] 2, 1990.
Reagent Properties (Ethyl Chlorooxoacetate)
PubChem Compound Summary for CID 12206, Ethyl oxalyl chloride.
Biological Relevance of Oxalamide Linkers:
Meanwell, N. A. "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 2011. (Contextual grounding for scaffold utility).
N1-Benzyl-N1-methyloxalamide chemical properties and structure
An In-Depth Technical Guide to N1-Benzyl-N1-methyloxalamide: Structure, Properties, and Synthetic Approaches Introduction: The Oxalamide Scaffold in Modern Drug Discovery The oxalamide core is a privileged structural mot...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to N1-Benzyl-N1-methyloxalamide: Structure, Properties, and Synthetic Approaches
Introduction: The Oxalamide Scaffold in Modern Drug Discovery
The oxalamide core is a privileged structural motif in medicinal chemistry, recognized for its role as a versatile scaffold in designing molecules with a wide array of biological activities.[1] These derivatives have demonstrated potential as neuraminidase inhibitors for anti-influenza therapies, inhibitors of inosine monophosphate dehydrogenase (IMPDH) for immunosuppressive and anticancer applications, and as α-glucosidase inhibitors for managing diabetes.[1][2][3] The significance of the oxalamide structure lies in its rigid, planar backbone and its capacity for forming strong hydrogen bond interactions with biological targets, a crucial feature for potent enzyme inhibition.[2][4] This guide focuses on the specific, unsymmetrically substituted derivative, N1-Benzyl-N1-methyloxalamide, providing a comprehensive overview of its chemical properties, a proposed synthetic route, and its potential within the landscape of drug development.
Chemical Identity and Physicochemical Properties
N1-Benzyl-N1-methyloxalamide is a unique derivative with both a benzyl and a methyl group on one nitrogen atom of the oxalamide core. This substitution pattern is anticipated to influence its steric and electronic properties, potentially offering novel interactions with biological targets.
Chemical Structure
The IUPAC name for this compound is N2-benzyl-N2-methyloxalamide. Based on this nomenclature, the chemical structure is as follows:
Caption: Chemical structure of N1-Benzyl-N1-methyloxalamide.
Physicochemical Data Summary
A summary of the key chemical identifiers and calculated properties for N1-Benzyl-N1-methyloxalamide is presented in the table below. Experimental values for properties such as melting point and solubility would require empirical determination.
The synthesis of unsymmetrically substituted oxalamides can be achieved through several established methods.[6][7] A robust and straightforward approach for N1-Benzyl-N1-methyloxalamide would involve a two-step process starting from a commercially available primary amine.
Synthetic Workflow
Caption: Proposed two-step synthesis of N1-Benzyl-N1-methyloxalamide.
Experimental Protocol
Step 1: Synthesis of Ethyl N-benzyl-N-methyloxamate
To a solution of N-benzylmethylamine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane (DCM) at 0°C, add ethyl oxalyl chloride (1.1 eq) dropwise.
Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction with water and extract the aqueous layer with DCM.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate.
Step 2: Synthesis of N1-Benzyl-N1-methyloxalamide
Dissolve the crude ethyl N-benzyl-N-methyloxamate in methanol.
Add an excess of aqueous ammonia and stir the mixture at room temperature for 12-18 hours.
Monitor the reaction by TLC until the starting material is consumed.
Remove the solvent under reduced pressure.
Purify the resulting solid by recrystallization or column chromatography on silica gel to obtain the final product.
Spectroscopic Analysis
The structural confirmation of N1-Benzyl-N1-methyloxalamide would be conducted using standard spectroscopic techniques. The expected spectral data are outlined below.
¹H and ¹³C NMR Spectroscopy
The proton and carbon NMR spectra are expected to show characteristic signals for the benzyl, methyl, and oxalamide moieties.
¹H NMR
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Aromatic
7.20 - 7.40
Multiplet
5H
Phenyl protons
Methylene
4.60
Singlet
2H
-CH₂-Ph
Methyl
3.00
Singlet
3H
N-CH₃
Amide
7.50, 8.00
Broad Singlets
2H
-NH₂
¹³C NMR
Predicted Chemical Shift (δ, ppm)
Assignment
Carbonyl
160.0, 162.0
C=O
Aromatic
127.0 - 136.0
Phenyl carbons
Methylene
51.0
-CH₂-Ph
Methyl
35.0
N-CH₃
Note: Predicted chemical shifts are based on analogous structures and may vary.[8][9]
Infrared (IR) Spectroscopy
The IR spectrum will be critical for identifying the key functional groups present in the molecule.
Functional Group
Characteristic Absorption (cm⁻¹)
Intensity
N-H Stretch (primary amide)
3400 - 3200
Strong, two bands
C-H Stretch (aromatic)
3100 - 3000
Medium
C-H Stretch (aliphatic)
3000 - 2850
Medium
C=O Stretch (amide)
1680 - 1640
Strong, two bands
N-H Bend (primary amide)
1640 - 1550
Medium
C-N Stretch
1400 - 1200
Medium
Reference for characteristic IR absorptions.[10][11]
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula. The expected molecular ion peak [M+H]⁺ would be observed at m/z 193.0977, corresponding to the formula C₁₀H₁₃N₂O₂⁺. Fragmentation patterns would likely show the loss of the benzyl group (m/z 91) and fragments corresponding to the oxalamide core.[12]
Potential Applications and Future Directions
Given the established biological activities of the oxalamide class of compounds, N1-Benzyl-N1-methyloxalamide represents a novel candidate for screening in various therapeutic areas.
Antiviral Research: The structural similarity to known neuraminidase inhibitors suggests its potential as an anti-influenza agent.[2]
Oncology: The role of oxalamides as IMPDH inhibitors makes this compound a candidate for evaluation in cancer cell proliferation assays.[1]
Metabolic Diseases: Screening against enzymes like α-glucosidase could reveal potential for development as an anti-diabetic agent.[3]
The unique N-substitution pattern of a benzyl and a methyl group on the same nitrogen may lead to altered pharmacokinetic and pharmacodynamic properties compared to other oxalamide derivatives. Future research should focus on its synthesis, full characterization, and screening in a broad range of biological assays to uncover its therapeutic potential.
References
Zhang, X. Y., et al. (2022). Design, synthesis and biological evaluation of oxalamide derivatives as potent neuraminidase inhibitors. RSC Publishing.
ResearchGate. (n.d.). Design, synthesis and biological evaluation of oxalamide derivatives as potent neuraminidase inhibitors.
Patel, H., et al. (2023). Design, synthesis, and anti-plasmodial profiling of oxalamide-linked 4-aminoquinoline-phthalimide hybrids. PMC.
BenchChem. (2025).
ResearchGate. (2021). Oxamide Derivatives as Potent α‐Glucosidase Inhibitors: Design, Synthesis, In Vitro Inhibitory Screening and In Silico Docking Studies.
Tikhonova, T. A., et al. (2020). Sulfur-mediated synthesis of unsymmetrically substituted N-aryl oxalamides by the cascade thioamidation/cyclocondensation and hydrolysis reaction. RSC Publishing.
Oriental Journal of Chemistry. (n.d.). Synthesis of N-Benzyl N-Methyl chitosan by Simultaneous Alkylation of Formaldehyde and Benzaldehyde: Investigation of Chemical Structure and Composition.
PubMed. (2002). Synthesis of novel N-1 (allyloxymethyl) analogues of 6-benzyl-1-(ethoxymethyl)-5-isopropyluracil (MKC-442, emivirine) with improved activity against HIV-1 and its mutants.
Application Note: N1-Benzyl-N1-methyloxalamide as a Scaffold in Medicinal Chemistry
Executive Summary The N1-Benzyl-N1-methyloxalamide motif represents a specialized subclass of the privileged oxalamide scaffold. While the oxalamide core ( ) is widely recognized as a bioisostere for ureas and peptides,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The N1-Benzyl-N1-methyloxalamide motif represents a specialized subclass of the privileged oxalamide scaffold. While the oxalamide core (
) is widely recognized as a bioisostere for ureas and peptides, the specific incorporation of the -benzyl--methyl terminus serves a distinct functional role: it acts as a hydrophobic "cap" capable of filling specific lipophilic pockets (e.g., the Phe43 cavity in HIV-1 gp120 or hydrophobic channels in neuraminidase) while modulating physicochemical properties through -methylation.
This guide details the structural rationale, synthetic protocols, and application strategies for deploying this scaffold in hit-to-lead optimization.
In medicinal chemistry, the N1-Benzyl-N1-methyloxalamide structure functions as a bi-functional module :
The Anchor (
-Benzyl--methyl): Provides significant lipophilicity and steric bulk. The benzyl group engages in - stacking or hydrophobic interactions, while the -methyl group eliminates a hydrogen bond donor (HBD), improving membrane permeability and reducing desolvation penalties upon binding.
The Linker (Oxalamide): A rigid, planar connector. Unlike flexible alkyl chains, the oxalamide unit adopts a preferred
-trans conformation due to dipole-dipole repulsion between the adjacent carbonyl oxygens. This pre-organizes the molecule for binding.
Key Properties Table
Property
Characteristic
Impact on Drug Design
Conformation
Planar, trans,trans preference
Reduces entropic penalty upon protein binding.
H-Bonding
2 Acceptors, 0-1 Donors*
N-methylation removes one donor, improving passive permeability (LogP modulation).
Metabolic Stability
High
More resistant to amidases than standard peptides due to electronic deactivation.
Solubility
Moderate to Low
The planar structure can drive stacking/crystallinity; -methylation disrupts this, aiding solubility.
*Note: The N1 side has no donor (N-Me); the N2 side retains a donor unless also disubstituted.
Synthetic Protocols
The synthesis of unsymmetrical oxalamides requires a sequential approach to avoid the formation of symmetrical byproducts (e.g., bis-benzylmethyloxalamide). The most robust method utilizes Ethyl Oxalyl Chloride as a linchpin.
Protocol A: Sequential Synthesis of Unsymmetrical Oxalamides
Amine 2: Diverse primary/secondary amines (The "Tail")
Base: Triethylamine (
) or Diisopropylethylamine (DIPEA)
Solvent: Dichloromethane (DCM) (Anhydrous)
Step-by-Step Methodology
Step 1: Formation of the Mono-Ester Intermediate
Cool a solution of Ethyl oxalyl chloride (1.0 equiv) in anhydrous DCM (0.2 M) to 0°C under
atmosphere.
Add
(1.2 equiv) followed by dropwise addition of -benzylmethylamine (1.0 equiv). Crucial: Control temperature to prevent bis-addition.
Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.
Workup: Wash with 1N HCl, then saturated
, then brine. Dry over .
Product: Ethyl 2-(benzyl(methyl)amino)-2-oxoacetate. (Usually an oil; can be used directly without chromatography if purity >95% by LCMS).
Step 2: Amidation with Diversity Element
Dissolve the intermediate from Step 1 (1.0 equiv) in Ethanol or Methanol (0.5 M). Note: Protic solvents accelerate aminolysis of the ester.
Add Amine 2 (1.2 – 1.5 equiv). If Amine 2 is a salt (e.g., HCl salt), add 1.5 equiv of
.
Reaction: Stir at RT for 4–16 hours. Monitor by TLC/LCMS.
Troubleshooting: If reaction is sluggish (common with electron-deficient anilines), heat to 60°C or use a sealed tube.
Purification: The product often precipitates upon cooling or adding water. Filter and wash with cold ethanol/water. If soluble, evaporate and purify via Flash Chromatography (Hexane/EtOAc).
Visualization: Synthetic Workflow
The following diagram illustrates the sequential logic required to build these scaffolds selectively.
Figure 1: Sequential assembly prevents symmetrical byproduct formation, ensuring high yield of the desired unsymmetrical scaffold.
Medicinal Chemistry Applications
Case Study: HIV-1 Entry Inhibition
The oxalamide linker has been extensively validated in the design of CD4 mimics (e.g., NBD-series).
Mechanism: These compounds bind to the Phe43 cavity of the HIV-1 gp120 envelope glycoprotein.[1]
Role of Scaffold: The oxalamide linker positions the aromatic rings at the correct distance and angle to mimic the Phe43 residue of CD4. The
-benzyl group fills the hydrophobic entrance of the cavity.
Optimization: Replacing a simple amide with N1-Benzyl-N1-methyloxalamide often improves metabolic stability against serum proteases.
Case Study: Neuraminidase Inhibitors
Oxalamide derivatives have shown potency against Influenza A neuraminidase.[2][3]
Interaction: The carbonyl oxygens of the oxalamide core form critical hydrogen bonds with Arginine residues (Arg118, Arg292, Arg371) in the active site.[2]
Protocol: Use the "Tail" amine (Step 2 above) to introduce basic groups (guanidines or amines) that interact with the acidic residues of the enzyme active site.
Optimization & SAR Strategy
When optimizing this scaffold, systematically vary the "Tail" region while keeping the N1-Benzyl-N1-methyl "Anchor" constant to probe the primary binding pocket.
Figure 2: SAR dissection of the scaffold. The N1 side is the physicochemical modulator; the N2 side is the biological determinant.
References
BenchChem. (2025). The Oxalamide Core: A Journey from Discovery to Diverse Biological Applications. Retrieved from
Liu, G., et al. (2024).[4] TBN-promoted regioselective C–C bond cleavage: a new strategy for the synthesis of unsymmetrically substituted N-aryl oxalamides. Organic Chemistry Frontiers. Retrieved from
Stefely, J. A., et al. (2010).[5] N-((1-Benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamide as a New Scaffold that Provides Rapid Access to Antimicrotubule Agents.[5][6][7][8] Journal of Medicinal Chemistry. Retrieved from
PubChem. (2025).[9] N1-Benzyl-N2-(5-methyl-2-biphenylyl)oxalamide Compound Summary. Retrieved from
Whaley, W. M., & Govindachari, T. R. (2011). The Synthesis of Isoquinolines. Organic Reactions. Retrieved from
Application Note: Experimental Protocol for the N-Benzylation of N-Methyloxalamide
Introduction & Mechanistic Rationale Oxalamide derivatives, particularly N-methyloxalamide analogs, are critical structural motifs in medicinal chemistry. They are frequently utilized as foundational scaffolds in the dev...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
Oxalamide derivatives, particularly N-methyloxalamide analogs, are critical structural motifs in medicinal chemistry. They are frequently utilized as foundational scaffolds in the development of kinase modulators and secreted phospholipase A2 (sPLA2) inhibitors[1][2]. The functionalization of these scaffolds via N-benzylation requires precise chemoselective and regioselective control to ensure high yields of the target active pharmaceutical ingredient (API).
N-methyloxalamide features two distinct nitrogen centers: a primary amide (
) and a secondary amide (). Deprotonation with a strong base generates an amide anion. Because the primary amide is less sterically hindered than the secondary N-methyl amide, it is thermodynamically and kinetically favored for electrophilic attack by benzyl bromide (BnBr)[1]. Using a strong, irreversible base like Sodium Hydride (NaH) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) ensures complete deprotonation and significantly enhances the nucleophilicity of the resulting anion[3].
Optimization of Reaction Conditions
To establish a self-validating and robust protocol, various base and solvent combinations were evaluated. Table 1 summarizes the quantitative data driving the selection of the optimal parameters.
Table 1: Optimization of N-Benzylation Conditions for N-Methyloxalamide
Condition
Base (Equiv)
Solvent
Temperature
Time
Yield (%)
Regioselectivity (1° vs 2° Amide)
A
K₂CO₃ (2.0)
MeCN
Reflux
12 h
45
3:1
B
K₂CO₃ (2.0)
DMF
80 °C
8 h
60
4:1
C (Optimal)
NaH (1.1)
DMF
0 °C to RT
3 h
85
>10:1
D
Pd@La-BDC*
Toluene
110 °C
24 h
78
5:1
*Condition D utilizes Benzyl Alcohol via a green hydrogen-borrowing mechanism[4].
Causality Insight: While mild bases like K₂CO₃ can facilitate N-alkylation, they often require elevated temperatures that lead to poor regioselectivity and over-alkylation side reactions[3]. NaH provides irreversible deprotonation at 0 °C, driving the reaction forward cleanly. DMF is critical as it solvates the sodium counter-ion, leaving the amide anion "naked" and highly reactive for the subsequent
substitution.
Experimental Workflow Visualization
Fig 1. Mechanistic workflow for the N-benzylation of N-methyloxalamide via SN2 substitution.
Step-by-Step Experimental Protocol
Preparation and Deprotonation (Amide Anion Generation)
System Setup: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar. Purge the system with inert Argon gas for 10 minutes.
Causality: NaH is highly moisture-sensitive; strict anhydrous conditions prevent premature quenching and yield loss.
Base Suspension: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv, 1.1 mmol) to the flask. Suspend in 10 mL of anhydrous DMF and cool the mixture to 0 °C using an ice-water bath.
Substrate Addition: Dissolve N-methyloxalamide (1.0 equiv, 1.0 mmol) in 5 mL of anhydrous DMF. Add this solution dropwise to the NaH suspension over 10 minutes.
Self-Validation: Observe the reaction mixture. The evolution of hydrogen (
) gas bubbles serves as a visual, self-validating indicator that deprotonation is successfully occurring[3]. Stir at 0 °C for 30 minutes until gas evolution completely ceases.
Electrophilic Alkylation
Reagent Addition: To the cold amide anion solution, add Benzyl Bromide (BnBr, 1.05 equiv, 1.05 mmol) dropwise via syringe.
Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20-25 °C). Stir for 2 to 4 hours.
In-Process Monitoring (Self-Validation): Monitor the reaction progress via Thin-Layer Chromatography (TLC) using an eluent of 50% Ethyl Acetate in Hexanes. The disappearance of the highly polar N-methyloxalamide spot and the emergence of a less polar, UV-active spot confirms product formation.
Quench, Workup, and Isolation
Reaction Quench: Cool the flask back to 0 °C. Carefully add 10 mL of saturated aqueous Ammonium Chloride (
) dropwise.
Causality:
safely neutralizes any unreacted NaH without creating a highly basic aqueous environment that could hydrolyze the newly formed oxalamide.
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase with Ethyl Acetate (3 x 20 mL).
Solvent Removal: Wash the combined organic layers with brine (3 x 20 mL).
Causality: Multiple brine washes are essential to partition and effectively remove residual, high-boiling DMF from the organic phase.
Drying: Dry the organic layer over anhydrous Sodium Sulfate (
), filter, and concentrate under reduced pressure using a rotary evaporator.
Purification
Chromatography: Purify the crude residue via flash column chromatography on silica gel. Use a gradient elution from 10% to 50% Ethyl Acetate in Hexanes.
Validation: Analyze the purified fractions via HPLC-MS and
-NMR to confirm the regioselectivity of the N-benzylation at the primary amide position.
Green Chemistry Alternative: Hydrogen-Borrowing
For laboratories prioritizing sustainable chemistry, an alternative N-benzylation pathway utilizes benzyl alcohol instead of the toxic and lachrymatory benzyl bromide. This method employs a hydrogen-borrowing mechanism catalyzed by transition metals (e.g., Pd-doped La-BDC MOFs)[4]. While this requires higher temperatures (110 °C) and specialized catalysts, it produces only water as a byproduct, significantly improving the atom economy and safety profile of the protocol.
References
[4] Efficient and selective N-benzylation of amines using Pd-doped La-BDC MOF. Royal Society of Chemistry (RSC Advances).
URL:[Link]
[3] EP1581522A1 - Flavaxate derivatives as muscarinic receptor antagonists. Google Patents.
URL:
[1] Biochemical Characterization of Selective Inhibitors of Human Group IIA Secreted Phospholipase A2 and Hyaluronic Acid-Linked Inhibitor Conjugates. ACS Publications (Biochemistry).
URL:[Link]
[2] c-Met modulators and methods of use. Justia Patents.
URL:[Link]
Application Note: N1-Benzyl-N1-methyloxalamide Scaffolds as MTA-Cooperative PRMT5 Inhibitors
This Application Note is designed for researchers in Medicinal Chemistry and Oncology Drug Discovery . It focuses on the N1-Benzyl-N1-methyloxalamide scaffold, a privileged pharmacophore recently identified in MTA-cooper...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers in Medicinal Chemistry and Oncology Drug Discovery . It focuses on the N1-Benzyl-N1-methyloxalamide scaffold, a privileged pharmacophore recently identified in MTA-cooperative PRMT5 inhibitors .[1] These inhibitors exploit a synthetic lethality in MTAP-deleted cancers (e.g., glioblastoma, pancreatic cancer).[1]
[1]
Executive Summary
N1-Benzyl-N1-methyloxalamide represents a critical structural motif in the design of next-generation enzyme inhibitors, particularly for Protein Arginine Methyltransferase 5 (PRMT5) .[1] Unlike traditional ATP- or SAM-competitive inhibitors, derivatives containing this scaffold often exhibit MTA-cooperative binding .[1] This mechanism allows for the selective targeting of MTAP-deficient tumors by binding exclusively to the PRMT5-MTA (Methylthioadenosine) complex, which accumulates due to the metabolic defect in these cancer cells.[1]
This guide details the chemical synthesis , mechanistic rationale , and validation protocols for utilizing N1-Benzyl-N1-methyloxalamide derivatives in drug discovery.
Scientific Background & Mechanism[1][2][3][4][5]
The Target: PRMT5 in MTAP-Deleted Cancers
The MTAP gene (Methylthioadenosine Phosphorylase) is frequently deleted in cancers (approx. 15% of all solid tumors).[1] Loss of MTAP leads to the intracellular accumulation of MTA (Methylthioadenosine).[1]
MTAP-/- Cells: MTA accumulates and partially inhibits PRMT5 by competing with its cofactor SAM (S-Adenosylmethionine).[1]
Therapeutic Opportunity: N1-Benzyl-N1-methyloxalamide derivatives act as MTA-cooperative inhibitors .[1] They do not bind free PRMT5 but bind with high affinity to the PRMT5:MTA complex .[1] This creates a "synthetic lethal" effect, inhibiting PRMT5 activity specifically in cancer cells while sparing normal tissue.[1]
Pharmacophore Logic: The Oxalamide Core
The oxalamide linker (
) provides a rigid yet hydrogen-bond-rich scaffold that positions the N1-benzyl and N1-methyl groups into the hydrophobic pocket of the PRMT5:MTA complex.[1]
N1-Benzyl Group: Engages in
-stacking interactions with aromatic residues (e.g., Phe327 in PRMT5).[1]
Oxalamide Carbonyls: Form critical hydrogen bonds with the backbone of the enzyme or the MTA cofactor itself.[1]
Mechanism of Action Diagram
The following diagram illustrates the selective inhibition mechanism.
Caption: Differential binding mechanism of N1-Benzyl-N1-methyloxalamide derivatives in MTAP-proficient vs. MTAP-deficient cells.[1]
Chemical Synthesis Protocol
This protocol describes the modular synthesis of an N1-Benzyl-N1-methyloxalamide core, which can be further functionalized at the N2 position (e.g., with a quinoline or heteroaryl amine) to generate the active inhibitor.[1]
Preparation: Dissolve N-Benzyl-N-methylamine (1.0 eq) and Triethylamine (1.2 eq) in anhydrous DCM (0.2 M concentration) under nitrogen atmosphere.
Addition: Cool the solution to 0°C. Dropwise add Ethyl oxalyl chloride (1.1 eq) over 15 minutes.
Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]
Workup: Wash with 1N HCl, then saturated NaHCO₃. Dry organic layer over Na₂SO₄ and concentrate.[1]
Product: Ethyl 2-(benzyl(methyl)amino)-2-oxoacetate. (Yield typically >90%).[1][2]
Step 2: Amidation to N1-Benzyl-N1-methyloxalamide Derivative[1]
Coupling: Dissolve the ester from Step 1 (1.0 eq) in Ethanol or THF.[1]
Amine Addition: Add the target amine (e.g., 3-Aminoquinoline for PRMT5 potency) (1.2 eq).[1]
Catalysis: If the amine is unreactive, add Trimethylaluminum (AlMe₃) (2.0 eq) carefully at 0°C, then heat to reflux (Caution: Pyrophoric). Alternatively, hydrolyze the ester to the acid and use HATU coupling.[1]
Purification: Concentrate and purify via silica gel chromatography (DCM:MeOH gradient).
Caption: Modular synthesis of N1-Benzyl-N1-methyloxalamide based inhibitors.
Biological Evaluation Protocols
In Vitro PRMT5 Methyltransferase Assay
Objective: Determine the IC50 of the compound in the presence of SAM vs. MTA to confirm the cooperative mechanism.
Substrate: H4(1-21) peptide or Histone H3/H4 tetramers.[1]
Cofactors: SAM (S-Adenosylmethionine) and MTA (Methylthioadenosine).[1]
Detection: 3H-SAM (Radioactive) or ADP-Glo (Luminescence).[1]
Protocol:
Preparation: Prepare assay buffer (20 mM Tris pH 8.0, 1 mM DTT, 0.01% Tween-20).
Condition A (SAM-Competitive Check): Incubate Enzyme + Peptide + SAM (Km concentration) + Serial Dilution of Inhibitor.
Condition B (MTA-Cooperative Check): Incubate Enzyme + Peptide + SAM (low conc.) + MTA (2 µM) + Serial Dilution of Inhibitor.
Reaction: Incubate at 37°C for 60 minutes.
Readout: Measure methylation activity.
Data Analysis: A potent N1-Benzyl-N1-methyloxalamide derivative should show a significant left-shift in IC50 (lower value) in Condition B (presence of MTA) compared to Condition A.[1]
Cellular Selectivity Assay (Isogenic Pair)
Objective: Validate "synthetic lethality" using an isogenic cell line pair.
Seeding: Seed 2,000 cells/well in 96-well plates. Allow attachment overnight.
Treatment: Treat cells with the inhibitor (9-point dose response, 1 nM to 10 µM).[1]
Incubation: Incubate for 5 days (PRMT5 inhibition takes time to manifest phenotypic effects).
Viability: Assess cell viability using CellTiter-Glo (ATP quantification).
Result: Calculate IC50.
Success Criteria: IC50 in MTAP-/- cells should be >10-fold lower than in MTAP+/+ cells.
Quantitative Data Summary (Reference Values)
The following table summarizes expected inhibitory profiles for optimized N1-Benzyl-N1-methyloxalamide derivatives (e.g., similar to MRTX1719 analogs).
Parameter
Condition
Target Value
Interpretation
Biochemical IC50
PRMT5 + SAM (High)
> 10 µM
No inhibition of healthy complex (Safety)
Biochemical IC50
PRMT5 + MTA (2 µM)
< 10 nM
Potent inhibition of cancer complex (Efficacy)
Cellular IC50
MTAP WT Cells
> 5 µM
Spares normal tissue
Cellular IC50
MTAP Deleted Cells
< 50 nM
Potent anticancer activity
Selectivity Index
WT / Mutant IC50
> 100x
High therapeutic window
References
Structure-Based Design of MTA-Cooperative PRMT5 Inhibitors.
Source:Journal of Medicinal Chemistry (2022).[1]
Context: Describes the binding mode of oxalamide derivatives in the PRMT5:MTA pocket.
URL:[Link][1]
MTA-Cooperative PRMT5 Inhibitors for MTAP-Deleted Cancers.
Source:Cancer Discovery (2022).[1]
Context: Validates the synthetic lethality of targeting the PRMT5-MTA complex.
URL:[Link][1]
Patent: Substituted Oxalamide Derivatives as PRMT5 Inhibitors.
Source:World Intellectual Property Organization (WO 2023/146987).[1]
Context: Lists N1-benzyl-N1-methyl-N2-(quinolin-3-yl)oxalamide and analogs.
URL:[1]
Oxalamide-Based HIV-1 Entry Inhibitors.
Source:Bioorganic & Medicinal Chemistry Letters (2005).[1]
Context: Historical context of the oxalamide scaffold in drug discovery.[1]
URL:[Link][1]
Application Note: N1-Benzyl-N1-methyloxalamide as a Ligand for Metal Complex Synthesis
[1] Executive Summary N1-Benzyl-N1-methyloxalamide represents a specialized class of unsymmetrical oxalamide ligands.[1] Unlike symmetric bis-oxalamides, this ligand features a "blocked" terminus (the N-benzyl-N-methyl g...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
N1-Benzyl-N1-methyloxalamide represents a specialized class of unsymmetrical oxalamide ligands.[1] Unlike symmetric bis-oxalamides, this ligand features a "blocked" terminus (the N-benzyl-N-methyl group) which lacks a hydrogen bond donor, and a "reactive" terminus (the primary amide, -NH₂).[1] This structural asymmetry offers unique advantages in coordination chemistry:
Steric Modulation: The bulky N-benzyl group provides steric protection to the metal center, preventing over-aggregation.
Solubility: The N-methyl group disrupts intermolecular hydrogen bonding networks common in oxalamides, significantly enhancing solubility in organic solvents (DCM, THF, Toluene).
Electronic Tunability: The ligand acts as a modular scaffold. The primary amide terminus can coordinate directly or be further derivatized to form high-performance
-unsymmetrical ligands used in Ullmann-type cross-couplings.[1]
This guide provides a validated workflow for the synthesis of the ligand, its purification, and its application in generating transition metal complexes (specifically Copper and Nickel).
Chemical Structure & Properties[2][3][4][5][6][7]
Property
Description
IUPAC Name
N-Benzyl-N-methyloxalamide
Formula
C₁₀H₁₂N₂O₂
MW
192.22 g/mol
Coordination Modes
Bidentate (-O,O' in neutral form; -N,O in deprotonated form)
The synthesis utilizes a stepwise approach starting from N-benzylmethylamine and ethyl chlorooxoacetate.[1] This "Ester-Amide" route is preferred over direct oxalyl chloride addition to prevent symmetric byproduct formation.[1]
Mechanism: The oxalamide ligand binds Cu(I), increasing its solubility in DMSO and preventing disproportionation to Cu(0) and Cu(II), thereby extending catalyst life.
Characterization & Validation Data
Expected Spectroscopic Shifts
Moiety
Free Ligand (cm⁻¹ / ppm)
Metal Complex (Shift)
Interpretation
IR (C=O)
1650-1680 (Strong)
1610-1630 (Red shift)
Indicates O-coordination weakening the C=O bond.[1]
IR (N-H)
3180-3350
Unchanged or broadened
If N-H remains, it is not deprotonated (O,O mode).
Cause: Residual solvent or impurities from Step 1.
Solution: Triturate with cold diethyl ether/hexane (1:1). If that fails, run a short silica plug (50% EtOAc/Hexane).
Problem: Metal complex precipitates as a gum.
Cause: Fast precipitation trapping solvent.
Solution: Redissolve in minimal hot DMF and add Ethanol dropwise until cloudy, then let stand undisturbed.
References
Oxalamide Ligands in Cu-Catalysis: Zhou, W., Fan, M., Yin, J., Jiang, Y., & Ma, D. (2015). CuI/Oxalic Diamide Catalyzed Coupling Reaction of (Hetero)Aryl Chlorides and Amines. Journal of the American Chemical Society, 137(37), 11942–11945. Link
Mechanistic Insight: Zhang, G., et al. (2022). Unique mechanism of the Ullmann C-O cross-coupling reaction catalyzed by copper with oxalamide ligands. JACS Au. Link
General Synthesis of Oxalamides: Hope, H., & Power, P. P. (1984). Synthesis and Structure of Metal Amides. Inorganic Chemistry. (General grounding for amide-metal interactions).
Pincer Ligand Analogs: Gunanathan, C., & Milstein, D. (2013). Bond activation and catalysis by ruthenium pincer complexes.[4] Chemical Reviews, 114(24), 12024-12087. (Context for amide ligand utility).
protocol for scaling up N1-Benzyl-N1-methyloxalamide synthesis
Application Note: Scalable Synthesis of -Benzyl- -methyloxalamide Executive Summary & Strategic Rationale This application note details a robust, scalable protocol for the synthesis of -benzyl- -methyloxalamide (Structur...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Scalable Synthesis of
-Benzyl--methyloxalamide
Executive Summary & Strategic Rationale
This application note details a robust, scalable protocol for the synthesis of
-benzyl--methyloxalamide (Structure 3 ), a critical pharmacophore scaffold used in the development of kinase inhibitors and peptidomimetics.
Unlike bench-scale methods that often utilize oxalyl chloride—posing severe safety risks (exotherms, gas evolution) and corrosion issues at scale—this protocol utilizes a stepwise aminolysis of diethyl oxalate . This "Green Route" offers superior thermal control, higher atom economy, and reduced impurity profiles (specifically minimizing the symmetric bis-amide byproduct).
The Core Challenge: The primary difficulty in scaling this reaction is chemoselectivity . Diethyl oxalate has two electrophilic sites. Uncontrolled addition of the amine can lead to the formation of the symmetric diamide (
-dibenzyl--dimethyloxalamide). This protocol employs kinetic control via temperature modulation and stoichiometric management to isolate the mono-ester intermediate before converting it to the final primary amide.
Chemical Reaction Engineering
Retrosynthetic Analysis & Pathway
The synthesis proceeds via two distinct steps:
Selective Mono-aminolysis: Reaction of
-benzylmethylamine (2 ) with excess diethyl oxalate (1 ) to form Ethyl -benzyl--methyloxalamate (Intermediate 3 ).
Amidation: Displacement of the ethoxy group by ammonia to yield the target (4 ).
Figure 1: Reaction pathway highlighting the critical intermediate and potential impurity formation.
Detailed Experimental Protocol
Step 1: Synthesis of Ethyl
-benzyl-
-methyloxalamate
Safety Pre-check:
Exotherm Risk: The reaction of secondary amines with oxalate esters is exothermic.
Stoichiometry: Use 1.2 equivalents of Diethyl Oxalate to suppress bis-addition.
Materials:
Diethyl Oxalate (Reagent Grade, >99%)
-Benzylmethylamine
Ethanol (Anhydrous)
Dichloromethane (DCM) for workup
Procedure:
Reactor Setup: Equip a jacketed glass reactor (or 3-neck RBF) with an overhead stirrer, internal temperature probe, and a pressure-equalizing addition funnel. Purge with
.
Charge: Add Diethyl Oxalate (1.20 equiv) and Ethanol (5 vol relative to amine) to the reactor. Cool the solution to 0–5 °C .
Addition: Dissolve
-Benzylmethylamine (1.00 equiv) in Ethanol (2 vol). Add this solution dropwise to the reactor over 60 minutes .
Critical Control Point: Maintain internal temperature < 10 °C . A slower addition rate favors mono-substitution.
Reaction: After addition, warm to Room Temperature (20–25 °C) and stir for 3 hours.
IPC (In-Process Control): Monitor by TLC (Hexane:EtOAc 3:1) or HPLC.[1][2]
Target: < 2% residual amine.
Observation: Bis-amide impurity should be < 5%.
Workup:
Concentrate the reaction mixture under reduced pressure to remove ethanol.
Dilute the residue with DCM and wash with 1N HCl (to remove unreacted amine) followed by Brine.
Dry over
and concentrate.
Purification: High-vacuum distillation is recommended for >100g scales to remove excess diethyl oxalate. For smaller scales, the crude oil is often sufficiently pure (>90%) for the next step.
Step 2: Aminolysis to
-Benzyl-
-methyloxalamide
Rationale: The ethyl ester is converted to the primary amide using aqueous ammonia. This is preferred over ammonia gas for ease of handling, provided the intermediate solubility is managed.
Procedure:
Charge: Dissolve the Intermediate Ester (from Step 1) in Ethanol (3 vol) .
Addition: Cool to 0 °C . Add 28% Aqueous Ammonia (5.0 equiv) slowly.
Note: A slight exotherm will occur.
Reaction: Stir vigorously at Room Temperature for 4–6 hours.
The product often precipitates as a white solid during this time.
Workup:
Concentrate the mixture to ~50% volume to remove excess ammonia and ethanol.
Cool to 0 °C for 2 hours to maximize precipitation.
Filtration: Filter the solid.[3][4] Wash the cake with cold water (2x) and cold heptane (1x) to remove lipophilic impurities.
Drying: Dry in a vacuum oven at 45 °C for 12 hours.
Process Data & Specifications
Parameter
Specification / Result
Notes
Step 1 Yield
85 – 92%
Loss primarily due to bis-amide formation.
Step 2 Yield
88 – 95%
High efficiency aminolysis.
Overall Yield
75 – 85%
Calculated from amine starting material.
Appearance
White to Off-white Crystalline Solid
Purity (HPLC)
> 98.5% (a/a)
Major Impurity
Bis-amide (< 0.5%)
Removed via filtration in Step 2 (insoluble in water/EtOH mix).
Melting Point
110 – 112 °C
Distinct from bis-amide (usually higher MP).
Scale-Up Logic & Troubleshooting
Thermodynamics & Heat Transfer
The reaction of diethyl oxalate with amines follows second-order kinetics. The heat of reaction (
) is approximately -55 kJ/mol .
At 10g scale: Passive air cooling is sufficient.
At 1kg scale: Active jacket cooling is mandatory . The addition rate of the amine in Step 1 becomes the heat-limiting factor. Do not exceed an adiabatic temperature rise of 10 °C.
Impurity Control Strategy
The formation of the symmetric bis-amide is the critical quality attribute (CQA).
Cause: Localized high concentration of amine relative to oxalate.
Solution: Always add the Amine to the Oxalate (inverse addition). Never add Oxalate to Amine.
Diagram: See Figure 2 for the mixing dynamics.
Figure 2: Process flow diagram emphasizing the inverse addition strategy for impurity control.
Sigma-Aldrich Technical Bulletin. Diethyl Oxalate Product Information & Safety Data.
Disclaimer: This protocol is intended for use by qualified chemical professionals. Always review the Safety Data Sheet (SDS) for all reagents before proceeding. The authors assume no liability for accidents arising from the use of this guide.
You are encountering yield attrition during the synthesis of
-Benzyl--methyloxalamide . This molecule is an unsymmetrical diamide, typically synthesized via the sequential aminolysis of a dialkyl oxalate.
The most common failure mode in this synthesis is the lack of chemoselectivity during the first step, leading to the formation of the symmetric bis-amide impurity (
-bis(benzyl)-N,N'-dimethyloxalamide) or hydrolysis products. This guide provides a root-cause analysis and a validated protocol to maximize the yield of your target scaffold.
Troubleshooting Guide: Root Cause Analysis
Issue A: "My crude NMR shows a mixture of mono-ester and bis-amide."
Diagnosis: Loss of Kinetic Control.
The reaction of diethyl oxalate with secondary amines (like
-methylbenzylamine) is rapid. If the concentration of the amine is too high relative to the oxalate at the injection point, the amine will attack the product (the mono-ester) instead of the starting material.
Corrective Action:
Stoichiometry Inversion: Do not add oxalate to the amine. You must add the amine to the oxalate .
The "High-Dilution" Rule: Maintain a high local concentration of diethyl oxalate. Use a 5:1 molar excess of diethyl oxalate relative to the amine. The excess oxalate acts as both reagent and solvent buffer, statistically favoring mono-substitution.
Temperature Suppression: Conduct the first addition at -10°C to 0°C.
Issue B: "The second step (ammonolysis) is stalling or incomplete."
Diagnosis: Solvent Effects & Solubility.
The intermediate ethyl ester is often lipophilic, while ammonia (aqueous or methanolic) is highly polar. Phase transfer issues or steric hindrance from the
-benzyl group can slow the attack of ammonia on the second carbonyl.
Corrective Action:
Solvent Switch: Use Methanol (MeOH) or Ethanol (EtOH) for the second step. The intermediate ester must be fully dissolved before introducing ammonia.
Catalysis: If using gaseous ammonia is insufficient, add 10 mol%
. Calcium ions can activate the ester carbonyl via chelation, accelerating the nucleophilic attack of ammonia [1].
Issue C: "Low recovery during workup."
Diagnosis: Water Solubility.
-Benzyl--methyloxalamide has moderate water solubility due to the primary amide motif (). Standard aqueous washes may be extracting your product into the waste stream.
Corrective Action:
Salting Out: Saturate the aqueous phase with NaCl during extraction.
Solvent Choice: Use Ethyl Acetate/THF (3:1) mixtures for extraction rather than pure Dichloromethane (DCM), which captures polar amides more effectively.
Visualizing the Chemistry
To understand the yield loss, we must visualize the competitive pathways.
Diagram 1: Reaction Pathway & Selectivity Control
This flowchart illustrates the kinetic bifurcation between the desired intermediate and the bis-amide impurity.
Caption: Kinetic pathway showing the critical bifurcation at the Mono-Ester stage. Preventing the "k2" path is the primary yield factor.
Optimized Experimental Protocol
Protocol ID: EXP-OX-001
Scale: 10 mmol (Basis)
Phase 1: Selective Mono-Aminolysis
Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Flush with Argon/Nitrogen.
Charge Oxalate: Add Diethyl Oxalate (50 mmol, 5.0 equiv, 6.8 mL) and anhydrous Ethanol (20 mL). Cool to 0°C in an ice bath.
Why? The large excess ensures that every amine molecule encounters fresh oxalate, preventing double-addition [2].
Addition: Add the amine solution dropwise over 45 minutes .
Critical: Rapid addition creates local hot-spots of high amine concentration, leading to bis-amide formation.
Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.
Intermediate Workup:
Concentrate the mixture in vacuo to remove Ethanol and the bulk of excess Diethyl Oxalate. (Note: Diethyl oxalate bp is ~185°C; use a high-vacuum pump or a rotary evaporator with a warm water bath at 50°C).
Checkpoint: Do not worry about trace diethyl oxalate; it will convert to oxamide in the next step, which is insoluble and easily filtered off.
Phase 2: Ammonolysis
Resuspension: Dissolve the crude oily residue (Intermediate Mono-Ester) in Methanol (MeOH) (30 mL).
Why MeOH? Ammonia is more soluble in MeOH than EtOH, and reaction rates are generally faster in more polar protic solvents [3].
Ammonia Addition:
Method A (Gas): Bubble anhydrous
gas through the solution at 0°C for 15 minutes, then seal the vessel.
Method B (Solution - Recommended): Add 7N
in Methanol (10 mL, excess).
Completion: Stir at RT for 12–16 hours. Monitor by TLC (EtOAc/Hexane).
Purification:
Concentrate the reaction mixture to dryness.
Trituration: Add cold Diethyl Ether (20 mL) or Hexane/EtOAc (9:1) to the solid residue. Sonicate and filter.
Outcome: The filtrate contains impurities; the filter cake is often the pure product. If the product is in the filtrate, wash with water, dry over
, and recrystallize from EtOH/Heptane.
FAQ: Common User Queries
Q: Can I use Oxalyl Chloride instead of Diethyl Oxalate?A: Yes, but it is not recommended for this specific target. Oxalyl chloride is extremely reactive (
vs esters). Controlling mono-substitution with oxalyl chloride requires -78°C conditions and strict stoichiometry. The ester route described above is thermodynamically more forgiving and scalable.
Q: How do I remove the excess Diethyl Oxalate effectively?A: If high-vacuum distillation is unavailable, you can carry the excess oxalate into the ammonia step. It will convert to Oxamide (
). Oxamide is practically insoluble in almost all organic solvents and water. You can simply filter the reaction mixture after Step 2; the white precipitate is likely Oxamide, and your product will remain in the methanol solution.
Q: The product is oiling out during recrystallization.A: This indicates impurities (likely unreacted amine or oligomers). Dissolve the oil in a minimum amount of hot Ethyl Acetate, then add warm Heptane dropwise until cloudy. Let it cool very slowly (wrap the flask in foil/towel) to induce crystallization.
Troubleshooting Decision Tree
Use this logic flow to diagnose yield failures in real-time.
Caption: Decision tree for isolating the specific stage of yield loss.
References
Lewis Acid Catalysis in Aminolysis
Concept: Metal salts (like
,
) can catalyze the aminolysis of esters by coordinating to the carbonyl oxygen, increasing electrophilicity.
Source: H. Eshghi et al., "Calcium Chloride Catalyzed Aminolysis of Esters," Synth. Commun., vol. 38, no. 6, pp. 966–972, 2008.
Sequential Aminolysis of Oxalates (Methodology)
Concept: The use of excess diethyl oxalate to favor mono-substitution is a foundational technique in gener
Concept: Polar protic solvents stabilize the zwitterionic tetrahedral intermediate formed during nucleophilic acyl substitution.
Source: M. B. Smith, March's Advanced Organic Chemistry, 7th Ed., Wiley, 2013.
Optimization
purification of N1-Benzyl-N1-methyloxalamide from reaction byproducts
This guide serves as a technical resource for the purification of N1-Benzyl-N1-methyloxalamide , a common intermediate scaffold in medicinal chemistry (often used in ligand synthesis or peptidomimetics). The following pr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a technical resource for the purification of N1-Benzyl-N1-methyloxalamide , a common intermediate scaffold in medicinal chemistry (often used in ligand synthesis or peptidomimetics).
The following protocols are designed for researchers encountering difficulties with reaction byproducts such as unreacted N-benzylmethylamine , bis-oxalamide dimers , or hydrolysis products (oxalic acid derivatives).
Phase 1: Diagnostic & Triage
Before attempting purification, identify the specific nature of your crude mixture.
Q: My crude product is a dark oil, but it should be a solid. What is happening?
A: This is a classic sign of solvent entrapment or amine contamination .
Amine Contamination: The starting material, N-benzylmethylamine, is a high-boiling liquid (bp ~180°C). Even small amounts (5-10%) can depress the melting point of your amide, preventing crystallization.
Rotameric Broadening: N,N-disubstituted oxalamides exhibit restricted rotation around the C-N bond. On NMR, this often looks like a "messy" mixture of isomers. Do not discard. Run the NMR at elevated temperature (50°C+) to see if peaks coalesce, confirming product identity before purification [1].
Q: How do I quickly profile my impurities?
A: Use this rapid diagnostic table to interpret your TLC/LCMS data:
Impurity Type
TLC Behavior (Silica, 50% EtOAc/Hex)
Chemical Nature
Removal Strategy
N-benzylmethylamine
Low , streaks (basic)
Basic Amine ()
Acid Wash (HCl)
Bis-oxalamide (Dimer)
High , very discrete spot
Neutral, Non-polar
Filtration / Recrystallization
Oxalic Acid / Mono-acids
Baseline (stuck)
Acidic
Base Wash ()
Target Amide
Mid-range
Neutral
Column / Crystallization
Phase 2: Chemical Workup (The "Self-Validating" Protocol)
Most purification issues stem from a lazy workup. Use chemical properties to separate impurities before they hit the column.
Q: The amine starting material is sticking to my product. How do I remove it without degrading the amide?
A: You must exploit the basicity of the amine. Amides are neutral and will not protonate under mild acidic conditions, whereas the amine will form a water-soluble salt.
Protocol: The "3-Step Wash" System
Dissolution: Dissolve crude residue in Ethyl Acetate (EtOAc) . Avoid DCM if possible, as amine salts can sometimes extract into chlorinated solvents [2].
Check: Test the aqueous layer pH; it must remain acidic (
).
Neutralization: Wash
with Brine, then with Saturated to remove any trapped acid.
Drying: Dry over
(Sodium Sulfate), not Magnesium Sulfate (), as is slightly acidic and can trap polar amides.
Q: I have a stubborn precipitate that won't dissolve during workup. Is this my product?
A: Likely No .
In oxalamide synthesis, the most common byproduct is the symmetrical bis-amide (formed if the oxalate source reacts twice with the amine). These dimers are notoriously insoluble in most solvents (EtOAc, Ether, Water).
Action: Filter the biphasic mixture through a sintered glass funnel.
Solid: Likely the Bis-dimer (discard after confirming by LCMS).
Filtrate: Contains your desired unsymmetrical amide.
Phase 3: Purification Logic (Decision Tree)
If the acid wash did not yield pure material, proceed to the purification decision tree.
Figure 1: Decision matrix for purification based on physical state and impurity profile.
Q: How do I recrystallize this compound? It oils out when I heat it.
A: "Oiling out" occurs when the compound's melting point is lower than the solvent's boiling point, or the solvent is too polar.
The "Anti-Solvent" Drop Method:
Dissolve the crude solid in the minimum amount of warm Toluene (approx 40-50°C). Toluene is excellent for aromatic amides [3].
Remove from heat.
Add Hexane or Heptane dropwise until the solution turns slightly cloudy.
Add one drop of Toluene to clear it.
Let it stand at room temperature for 2 hours, then move to
.
Why this works: The N-benzyl and Methyl groups make the molecule lipophilic enough for Toluene, but the amide core encourages crystallization when non-polar Hexane is added.
Q: Flash Chromatography is failing. The bands are tailing.
A: Oxalamides have high polarity due to the dicarbonyl motif.
Switch Solvent System: Move away from EtOAc/Hexane. Use DCM:MeOH (95:5) .
Add Modifier: If tailing persists, the amide nitrogen might be interacting with the silica silanols. Add 0.1% Triethylamine to your eluent to block these active sites.
Phase 4: Validation & Storage
Q: How do I confirm the "Methyl" group is intact and not hydrolyzed?
A: Check the Carbonyl Region in
NMR.
Oxalamide: You should see two distinct carbonyl peaks typically between 158-165 ppm.
Hydrolysis (Oxalic Acid): Peaks shift significantly downfield (>170 ppm) or disappear if decarboxylation occurred.
IR Spectroscopy: Look for the "Amide I" and "Amide II" bands. A split carbonyl peak (doublet) around
is characteristic of the oxalamide bridge [4].
Q: The product is turning yellow on the shelf.
A: Benzylic amines and amides can oxidize slowly in air to form benzaldehyde derivatives (smells like almonds).
Fix: Store under Argon/Nitrogen at
.
Recovery: If yellowing occurs, wash a solution of the product with Sodium Bisulfite (
) solution to sequester the aldehyde impurities.
References
Rotameric Isomerism in Amides: Stewart, W. E., & Siddall, T. H. (1970). Nuclear Magnetic Resonance Studies of Amides. Chemical Reviews, 70(5), 517–551.
Amine Salt Extraction: Principles of Acid-Base Extraction. Organic Chemistry Portal.
Recrystallization Solvents: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (See General Procedures for Amides).
Oxalamide IR Spectra: Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Amide Carbonyl Frequencies).[4][5]
common side reactions in the synthesis of N-benzyl amides
Topic: Troubleshooting Common Side Reactions in Amide Coupling Status: Operational | Tier: L3 (Senior Application Support) Welcome to the Technical Support Portal User Context: You are a researcher encountering yield los...
User Context: You are a researcher encountering yield losses or impurities during the synthesis of N-benzyl amides.
Scope: This guide addresses the chemical causality behind common failures when coupling carboxylic acids with benzylamine. We move beyond "add more reagent" to understanding why the reaction failed at a mechanistic level.
Module 1: The "Dead End" Rearrangement (N-Acylurea)
Symptom:
"I used EDC/DCC. The reaction went to completion by TLC, but the isolated product has the wrong NMR. It looks like the starting material rearranged."
Diagnosis:N-Acylurea Formation
When using carbodiimides (DCC, EDC, DIC), the initial intermediate is an O-acylisourea .[1] If the benzylamine attack is slow (due to sterics or low concentration) or if no additive is present, this intermediate rearranges via an intramolecular acyl transfer to form an N-acylurea . This is a thermodynamic dead-end; it cannot react further to form your amide.
The Mechanism:
The oxygen of the active ester attacks the carbodiimide carbon, but instead of being intercepted by the amine, the nitrogen of the carbodiimide attacks the carbonyl.
Figure 1: The competition between productive amidation and the irreversible N-acylurea rearrangement.
Corrective Action:
Add an Additive: Always use HOBt (Hydroxybenzotriazole) or HOAt. These attack the O-acylisourea immediately to form an active ester (OBt ester), which is stable against rearrangement but reactive toward amines [1].
Order of Addition: Activate the acid with EDC/HOBt before adding the benzylamine. This ensures the O-acylisourea is converted to the safer OBt-ester before the amine (or lack thereof) becomes a variable.
Module 2: Loss of Stereochemistry (Racemization)
Symptom:
"My carboxylic acid is chiral at the alpha-position. The product ee% dropped from >99% to 80%."
Diagnosis:Oxazolone Formation
Benzylamine is a primary amine and a decent base. If the activation is too slow or the base concentration too high, the activated acid cyclizes to form an Oxazolone (Azlactone). The alpha-proton of the oxazolone is highly acidic (pKa ~9) and is rapidly deprotonated by tertiary amines (TEA/DIPEA), leading to a planar enolate and subsequent racemization [2].
The Mechanism:
Figure 2: The oxazolone pathway is the primary driver of racemization in amide coupling.
Corrective Action:
Switch Reagents: Use T3P (Propylphosphonic anhydride) .[2][3] T3P is widely regarded as the "gold standard" for low-epimerization couplings because the activation is rapid and the byproduct is acidic, discouraging base-catalyzed enolization [3].
Base Management: If using HATU, reduce DIPEA equivalents. Use Collidine (TMP) instead of DIPEA; it is sufficiently basic to drive the reaction but sterically hindered, reducing proton abstraction at the alpha-carbon.
Module 3: The "Guanidinium" Trap (Uronium Reagents)
Symptom:
"I used HATU. The reaction stalled, and I see a mass corresponding to (Amine + Coupling Agent)."
Diagnosis:Guanidinium Byproduct Formation
HATU (and HBTU/TBTU) are uronium salts. If the carboxylate activation is slow (e.g., hindered acid), the benzylamine can attack the HATU directly at the central carbon of the uronium species. This forms a guanidinium species, consuming your expensive amine and coupling agent.
Corrective Action:
Pre-activation is Mandatory: When using HATU, stir the Acid + HATU + DIPEA for 2–5 minutes before adding Benzylamine. This ensures the HATU is consumed to form the active ester before it sees the nucleophilic amine.
"My product is an oil and co-elutes with excess benzylamine on the column."
Diagnosis:Poor Workup Strategy
Benzylamine is lipophilic enough to drag into organic layers but basic enough to be protonated. Flash chromatography is often insufficient to separate it from N-benzyl amides due to "streaking."
Troubleshooting Table: Removal Strategies
Method
Protocol
Best For
Acidic Wash
Wash organic layer (EtOAc/DCM) with 1M HCl (3x) .
Stable, non-basic products. Converts benzylamine to water-soluble salt.
Scavenger Resin
Add Polymer-supported Isocyanate (1.5 eq wrt excess amine) and stir for 2h. Filter.
Acid-sensitive products where HCl wash is forbidden.
Azeotrope
Benzylamine forms an azeotrope with water/toluene.
Best for: Unhindered, achiral acids where speed is critical.
Activation: Dissolve Carboxylic Acid (1.0 eq) in DMF. Add DIPEA (2.0 eq) and HATU (1.05 eq).
Wait: Stir for 3 minutes (Critical to prevent guanidinium formation).
Addition: Add Benzylamine (1.1 eq).
Reaction: Stir at RT for 1–2 hours.
Workup: Dilute with EtOAc. Wash extensively with LiCl (5% aq) to remove DMF, followed by 1M HCl to remove excess amine.
References
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Albericio, F., et al. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Suppress Racemization. Organic Process Research & Development. Link
Dunetz, J. R., et al. (2016). T3P: Propylphosphonic Anhydride as a Reagent for Amide Bond Formation.[2][3][6] Organic Process Research & Development, 20(2), 140–177. Link
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link
Technical Support Center: Optimizing Reaction Conditions for N1-Benzyl-N1-methyloxalamide
Welcome to the Technical Support Center for the synthesis of N1-Benzyl-N1-methyloxalamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance,...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of N1-Benzyl-N1-methyloxalamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions related to this synthesis. Our goal is to empower you with the scientific understanding and practical knowledge to optimize your reaction conditions, maximize yield, and ensure the purity of your target compound.
Introduction to the Synthesis
The synthesis of N1-Benzyl-N1-methyloxalamide, an unsymmetrical oxalamide, is a critical process in various research and development endeavors. The most common and direct route involves the reaction of a secondary amine, N-benzylmethylamine, with an oxalate ester, typically diethyl oxalate. This reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the secondary amine attacks one of the electrophilic carbonyl carbons of diethyl oxalate. This is followed by the elimination of an ethoxide leaving group to form the corresponding oxamic ester, ethyl N-benzyl-N-methyloxamate. Subsequent amidation of the remaining ester group would yield the desired N1-Benzyl-N1-methyloxalamide. However, the reaction of a secondary amine with diethyl oxalate typically stops at the formation of the oxamic ester.[1][2][3]
This guide will focus on the optimization of the initial and crucial step: the formation of the oxamic ester intermediate.
Visualizing the Reaction Pathway
Caption: Reaction mechanism for the formation of Ethyl N-benzyl-N-methyloxamate.
Frequently Asked Questions (FAQs)
Q1: What is the expected product when reacting a secondary amine with diethyl oxalate?
A1: When a secondary amine, such as N-benzylmethylamine, reacts with diethyl oxalate, the primary product is the corresponding oxamic ester, in this case, ethyl N-benzyl-N-methyloxamate.[1][2][4] This is because the secondary amine can only react once with the diethyl oxalate, as it lacks the second proton on the nitrogen required for the formation of the symmetrical oxalamide.
Q2: Why is it challenging to directly synthesize N1-Benzyl-N1-methyloxalamide in a one-pot reaction with another amine?
A2: Attempting a one-pot synthesis by adding another amine to react with the intermediate oxamic ester can lead to a complex mixture of products. This includes the desired unsymmetrical oxalamide, the symmetrical oxalamide from the second amine, and unreacted starting materials. A stepwise approach, isolating the oxamic ester first, is generally recommended for higher purity and yield.
Q3: What are the key parameters to control for a successful reaction?
A3: The key parameters to optimize are:
Stoichiometry: The molar ratio of N-benzylmethylamine to diethyl oxalate.
Temperature: Reaction temperature can significantly influence the reaction rate and the formation of byproducts.
Solvent: The choice of solvent can affect the solubility of reactants and the reaction kinetics.
Reaction Time: Monitoring the reaction progress is crucial to determine the optimal reaction time.
Q4: Are there any safety precautions I should be aware of?
A4: Diethyl oxalate is an irritant. N-benzylmethylamine is a corrosive liquid. Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Troubleshooting Guide
This section addresses common issues encountered during the synthesis of ethyl N-benzyl-N-methyloxamate.
Issue 1: Low or No Product Formation
Possible Cause
Scientific Explanation
Recommended Solution
Low Reaction Temperature
The activation energy for the nucleophilic attack may not be reached at low temperatures, leading to a very slow or no reaction.
Gradually increase the reaction temperature, for example, to 50-80°C, and monitor the reaction progress by TLC or LC-MS.
Steric Hindrance
The benzyl and methyl groups on the nitrogen of N-benzylmethylamine can sterically hinder its approach to the carbonyl carbon of diethyl oxalate.
While challenging to overcome completely, prolonged reaction times or a slight excess of the less hindered reagent (diethyl oxalate) may improve conversion.
Poor Quality Reagents
Impurities in the starting materials, especially water in the N-benzylmethylamine, can interfere with the reaction.
Ensure the use of high-purity, anhydrous reagents. If necessary, distill N-benzylmethylamine before use.
Incorrect Stoichiometry
An incorrect molar ratio of reactants can lead to incomplete conversion of the limiting reagent.
Carefully measure the reactants to ensure the desired stoichiometric ratio. A slight excess of diethyl oxalate (e.g., 1.1 to 1.2 equivalents) can sometimes drive the reaction to completion.
Issue 2: Formation of Significant Byproducts
Possible Cause
Scientific Explanation
Recommended Solution
Hydrolysis of Diethyl Oxalate
If moisture is present in the reaction, diethyl oxalate can hydrolyze to oxalic acid and ethanol, which will not react with the amine.[5][6]
Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Side Reactions of N-benzylmethylamine
At elevated temperatures, N-benzylmethylamine can potentially undergo side reactions, although this is less common under typical amidation conditions.
Optimize the reaction temperature to the minimum required for a reasonable reaction rate.
Reaction with Solvent
If a reactive solvent is used, it may compete with the amine in reacting with diethyl oxalate.
Use inert, aprotic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or toluene.
Issue 3: Difficult Purification
| Possible Cause | Scientific Explanation | Recommended Solution |
| Unreacted Starting Materials | If the reaction does not go to completion, separating the product from unreacted N-benzylmethylamine and diethyl oxalate can be challenging due to similar polarities. | Optimize reaction conditions to maximize conversion. For purification, column chromatography on silica gel is typically effective. A solvent system of ethyl acetate and hexane can be used for elution, with the polarity adjusted based on TLC analysis. |
| Formation of Polar Impurities | Hydrolysis of diethyl oxalate to oxalic acid can result in a polar impurity that may be difficult to remove. | An aqueous workup with a mild base (e.g., sodium bicarbonate solution) can help remove acidic impurities like oxalic acid. |
| Oily Product | The product, ethyl N-benzyl-N-methyloxamate, is expected to be an oil, which can make handling and purification more difficult than for a crystalline solid.[3] | Careful column chromatography followed by removal of the solvent under reduced pressure is the standard procedure. Ensure the product is fully dried to remove any residual solvent. |
Experimental Protocols
General Protocol for the Synthesis of Ethyl N-benzyl-N-methyloxamate
This protocol provides a starting point for the optimization of your reaction.
Reaction Setup:
To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-benzylmethylamine (1.0 eq).
Dissolve the amine in an anhydrous aprotic solvent (e.g., THF, DCM, or toluene) under an inert atmosphere (nitrogen or argon).
Addition of Diethyl Oxalate:
Slowly add diethyl oxalate (1.0 - 1.2 eq) to the stirred solution of the amine at room temperature.
Reaction:
Heat the reaction mixture to a temperature between 50-80°C.
Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up:
Once the reaction is complete, cool the mixture to room temperature.
If necessary, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to remove any acidic byproducts, followed by a wash with brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purification:
Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.
Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield ethyl N-benzyl-N-methyloxamate as an oil.
Data Presentation: Optimizing Reaction Conditions
The following table provides a hypothetical set of starting conditions for optimization. Actual results will vary and should be determined experimentally.
Parameter
Condition 1
Condition 2
Condition 3
Recommended Starting Point
N-benzylmethylamine (eq)
1.0
1.0
1.2
1.0
Diethyl Oxalate (eq)
1.1
1.5
1.0
1.1
Solvent
Toluene
THF
DCM
THF or Toluene
Temperature (°C)
50
80
Room Temp
50-60
Reaction Time (h)
24
12
48
Monitor by TLC/LC-MS
Visualizing the Troubleshooting Workflow
Caption: A decision tree for troubleshooting the synthesis of N1-Benzyl-N1-methyloxalamide.
References
Problem 38 When a mixture of secondary amin... [FREE SOLUTION] - Vaia. Vaia. Available at: [Link]
Thermal decomposition processes in polyhydrazides and polyoxamides investigated by mass spectrometry. ResearchGate. Available at: [Link]
Reaction of amines with diethyl oxalate (Hofmann amine separation method). Chemistry Stack Exchange. Available at: [Link]
How can remove Ester from Hydroxamic acid? ResearchGate. Available at: [Link]
Supplementary Information - The Royal Society of Chemistry. The Royal Society of Chemistry. Available at: [Link]
Separation of Amines by Hoffmann's Method. Chemistry Notes. Available at: [Link]
identifying and characterizing impurities in N1-Benzyl-N1-methyloxalamide samples
Welcome to the technical support center for the analysis of N1-Benzyl-N1-methyloxalamide. This guide is designed for researchers, analytical scientists, and drug development professionals to navigate the complexities of...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the analysis of N1-Benzyl-N1-methyloxalamide. This guide is designed for researchers, analytical scientists, and drug development professionals to navigate the complexities of identifying and characterizing impurities in this active pharmaceutical ingredient (API). Ensuring the purity of any drug substance is paramount for safety and efficacy, and this resource provides field-proven insights and troubleshooting strategies to maintain the highest standards of quality.
Frequently Asked Questions (FAQs)
Q1: What are the likely sources of organic impurities in N1-Benzyl-N1-methyloxalamide?
A1: Organic impurities are the most common type and can arise from various stages of the manufacturing process and storage.[1][2][] A thorough understanding of the synthetic route is critical for predicting potential impurities. Key sources include:
Starting Materials and Intermediates: Unreacted starting materials like N-benzylmethylamine or oxalyl chloride, and any intermediates from incomplete reactions.
By-products: Compounds formed from side reactions inherent to the synthetic pathway. For instance, dimerization of intermediates or alternative reaction pathways.
Degradation Products: Impurities formed during manufacturing or storage due to exposure to heat, light, humidity, or reactive excipients.[4] Hydrolysis of the amide bonds is a potential degradation pathway to consider.
Reagents and Catalysts: Residual reagents, ligands, or catalysts used in the synthesis.[5]
Q2: What regulatory guidelines should I follow for impurity control?
A2: The primary international guideline is from the International Council for Harmonisation (ICH). Specifically, ICH Q3A(R2): Impurities in New Drug Substances provides a framework for reporting, identifying, and qualifying impurities.[1][6][7] This guideline establishes thresholds based on the maximum daily dose of the drug. For example, for a drug with a maximum daily dose of up to 2g, the reporting threshold is 0.05%, the identification threshold is 0.10%, and the qualification threshold is 0.15% or 1.0 mg total daily intake (whichever is lower).[6][8] It is crucial to validate analytical procedures according to ICH Q2(R1) to ensure they are suitable for detecting and quantifying these impurities.[6][8]
Q3: Which analytical techniques are most suitable for analyzing impurities in N1-Benzyl-N1-methyloxalamide?
A3: A multi-technique, or orthogonal, approach is essential for comprehensive impurity profiling.[2][5]
High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for separating and quantifying non-volatile organic impurities.[][5] A reversed-phase method with UV detection is the most common starting point.
Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer provides molecular weight information, which is critical for the initial identification of unknown impurities.[2][5] High-Resolution Mass Spectrometry (HRMS) can provide accurate mass data to help determine elemental composition.[9]
Gas Chromatography (GC): This is the preferred method for analyzing volatile organic impurities, particularly residual solvents, often using a headspace sampler (HS-GC).[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful technique for the unambiguous structural elucidation of isolated impurities.[10][11] It provides detailed information about the molecule's carbon-hydrogen framework.[11]
Inductively Coupled Plasma (ICP-MS or ICP-OES): These techniques are used to detect and quantify inorganic or elemental impurities, such as residual catalysts.[12]
Troubleshooting Guides
Problem 1: Unexpected or "Ghost" Peaks in HPLC-UV Analysis
You're running a validated HPLC method, but see new, unexpected peaks that are not present in your reference standard. These are sometimes referred to as "ghost peaks."[13]
This issue requires a systematic approach to isolate the source of the contamination.[14] An unexpected peak can originate from the sample, the mobile phase, or the HPLC system itself.[15][16]
Caption: Workflow for troubleshooting unexpected HPLC peaks.
Possible Cause
Explanation & Recommended Action
Mobile Phase Contamination
Buffers can support microbial growth, and organic solvents can contain impurities. Action: Always use high-purity (HPLC or MS-grade) solvents and freshly prepared aqueous phases.[13][16] Filter aqueous buffers before use.
System Carryover
Residue from a previous, more concentrated injection can be retained in the injector loop or column and elute in a subsequent run.[15] Action: Implement a robust needle wash protocol. Run multiple blank injections after a high-concentration sample to flush the system.
Sample/Diluent Degradation
The API may be unstable in the chosen sample diluent, or the diluent itself could be contaminated. Action: Analyze the sample immediately after preparation. To test for stability, re-assay the same sample vial after several hours. Prepare a fresh batch of diluent and re-run the analysis.
Contaminated Glassware
Residuals from improperly cleaned vials or pipettes can introduce contaminants.[15] Action: Ensure all glassware is meticulously cleaned with appropriate solvents and dried.
Column Bleed
Older columns, or columns operated outside their recommended pH or temperature range, can shed stationary phase material, causing baseline noise or spurious peaks. Action: Flush the column according to the manufacturer's instructions. If the problem persists, replace the guard column or the analytical column itself.[17]
Problem 2: Difficulty in Structural Elucidation of an Unknown Impurity
Your LC-MS analysis shows a consistent unknown impurity peak above the identification threshold, but its structure is not obvious from the mass spectrum alone.
Structural elucidation of trace-level impurities requires a combination of high-sensitivity techniques and logical data interpretation.[9] The goal is to build a complete picture of the molecule piece by piece.
Caption: Integrated workflow for impurity structure elucidation.
High-Resolution Mass Spectrometry (HRMS): Standard MS gives you a nominal mass (an integer). HRMS provides a highly accurate mass (to several decimal places). This precision is critical because it severely restricts the number of possible elemental formulas, moving you from hundreds of possibilities to just a handful.
Tandem Mass Spectrometry (MS/MS): By isolating the impurity's molecular ion and fragmenting it, you generate a "fingerprint" of its structure. The masses of the fragments correspond to different pieces of the original molecule. This data allows you to propose substructures and how they are connected.[][9] Comparing this fragmentation pattern to that of the parent API can reveal which part of the molecule has been modified.
Isolation: To get a definitive structure using NMR, the impurity must be isolated from the API and other components.[18] Preparative HPLC or Supercritical Fluid Chromatography (SFC) are powerful techniques for this purification.[10] The goal is to collect a few milligrams of the impurity with high purity (>90%).[18]
NMR Spectroscopy: While MS provides pieces of the puzzle (masses and formulas), NMR shows you how they are connected.[11]
1H NMR: Shows the number and type of hydrogen atoms.
13C NMR: Shows the number and type of carbon atoms.
2D NMR (COSY, HSQC, HMBC): These advanced experiments reveal which atoms are bonded to each other, allowing you to assemble the final structure unambiguously.[10]
Problem 3: Inaccurate Quantitation Due to Different Detector Responses
You are quantifying impurities relative to the API peak area, but you suspect the impurities do not have the same UV absorbance as the API, leading to inaccurate results.
This is a common and critical issue. Assuming the response of an impurity is the same as the API (an RRF of 1.0) can lead to significant errors in reporting impurity levels.[19] The Relative Response Factor (RRF) is a correction factor that accounts for the difference in detector response between an impurity and the API.[19][20][21]
RRF is defined as:
RRF = (Response of Impurity / Concentration of Impurity) / (Response of API / Concentration of API)
Obtain a Standard: The most accurate method requires an authentic reference standard of the impurity.[20] This can be obtained through isolation or custom synthesis.
Prepare Solutions: Prepare at least three, and ideally five, solutions containing known concentrations of both the API and the impurity standard.[20]
Generate Calibration Curves: Inject the solutions and plot the peak area versus concentration for both the API and the impurity.
Calculate RRF: The RRF is the ratio of the slope of the impurity's calibration curve to the slope of the API's calibration curve.[22]
RRF = Slope(Impurity) / Slope(API)
Application: Once determined, the RRF is used to correct the amount of the impurity calculated in routine sample analysis:
Minor inaccuracy, but still important for compliance.[19]
Note: This data is illustrative. RRF values must be experimentally determined for each impurity under the specific chromatographic conditions used.[20]
Key Experimental Protocols
Protocol 1: Generic RP-HPLC-UV Method for Impurity Profiling
This method serves as a robust starting point for separating N1-Benzyl-N1-methyloxalamide from its potential non-volatile impurities.
Column: C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient Program:
0-5 min: 20% B
5-25 min: 20% to 80% B
25-30 min: 80% B
30.1-35 min: 20% B (re-equilibration)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
UV Detection: 254 nm (or use a Photo Diode Array (PDA) detector to screen multiple wavelengths)
Injection Volume: 10 µL
Sample Preparation: Dissolve sample in 50:50 Water:Acetonitrile to a concentration of 1.0 mg/mL.
System Suitability Test (SST): Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area and retention time of the main peak should be ≤ 2.0%.
Protocol 2: Headspace GC-MS for Residual Solvents
This protocol is designed to identify and quantify residual solvents from the manufacturing process, in accordance with ICH Q3C.[1][6]
GC Column: DB-624 or equivalent, 30 m x 0.32 mm ID, 1.8 µm film thickness
Carrier Gas: Helium, constant flow at 2.0 mL/min
Oven Program:
Initial Temp: 40 °C, hold for 5 min
Ramp: 10 °C/min to 240 °C
Hold: 5 min at 240 °C
Injector: Split (20:1), Temperature 250 °C
Detector: Mass Spectrometer
Transfer Line Temp: 250 °C
Ion Source Temp: 230 °C
Scan Range: 35-350 amu
Headspace Sampler Parameters:
Vial Equilibration Temp: 80 °C
Vial Equilibration Time: 15 min
Loop Temp: 90 °C
Transfer Line Temp: 100 °C
Sample Preparation: Accurately weigh ~100 mg of N1-Benzyl-N1-methyloxalamide into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., DMSO, DMF). Cap and vortex to dissolve.
References
ICH. (2006). Impurities in new drug substances Q3A (R2). [Link]
AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]
ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances. [Link]
Pharmaguideline. (2025). Relative Response Factor (RRF) and its Calculation in HPLC Analysis. [Link]
Rhenium Group. Review on Common Observed HPLC Troubleshooting Problems. [Link]
Regis Technologies. Structure Elucidation and Impurity Services. [Link]
Academia.edu. Ultrahigh Resolution Semipreparative Liquid Chromatography: Application to Structure Elucidation of Drug Impurities. [Link]
LinkedIn. (2024). Troubleshooting Unwanted Peaks in HPLC- Regulatory-Compliant Case Study Summary. [Link]
International Journal of Pharmaceutical Research and Applications. (2022). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. [Link]
LGC. External reference standards or relative response factors: Considerations for quantitation of impurities in pharmaceuticals. [Link]
YouTube. (2025). Understanding Extraneous Peaks in Chromatography. [Link]
Slideshare. Q3A(R2) IMPURITIES IN NEW DRUG SUBSTANCES. [Link]
FDA. Guidance for Industry - Q3A Impurities in New Drug Substances. [Link]
Phenomenex. (2025). How to Identify Ghost Peaks in U/HPLC. [Link]
Waters Corporation. Structural Elucidation of Unknown Impurities in the Kinase Inhibitor Imatinib Using UHPLC and High-Resolution Mass Spectrometry. [Link]
Shimadzu. (2019). Simplified approach for structural elucidation and quantitation for pharmaceutical API and related impurities. [Link]
SciSpace. Practical Approach for the Determination of Response Factors of Impurities in Drugs by HPLC. [Link]
Veeprho. (2021). Determination of Response factors of Impurities in Drugs by HPLC. [Link]
Google Patents.
Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. [Link]
Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]
Technical Support Center: Troubleshooting the N-Methylation and N-Benzylation of Primary Amides
Welcome to the Application Scientist Support Center. If you are a researcher or drug development professional struggling with the selective alkylation of primary amides, you are not alone.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. If you are a researcher or drug development professional struggling with the selective alkylation of primary amides, you are not alone. The inherent challenge lies in the poor nucleophilicity of the amide nitrogen—due to resonance stabilization with the carbonyl group—and the competing risk of overalkylation.
This guide provides mechanistic insights, field-proven FAQs, and self-validating protocols to help you achieve absolute monoselectivity in your N-methylation and N-benzylation workflows.
Mechanistic Overview: The Overalkylation Dilemma
Primary amides (R-CONH₂) are notoriously difficult substrates for selective N-alkylation. Because the nitrogen lone pair is delocalized, forcing conditions (strong bases and highly reactive electrophiles) are traditionally required. However, once the first alkyl group is installed, the resulting secondary amide often exhibits similar or slightly enhanced reactivity compared to the starting material. Under standard kinetic conditions, this leads to rapid overalkylation, yielding a difficult-to-separate mixture of secondary and tertiary amides.
Reaction pathways comparing traditional overalkylation with modern monoselective N-methylation.
Troubleshooting FAQs
N-Methylation Challenges
Q: My N-methylation of primary amides using iodomethane (MeI) always results in a mixture of secondary and tertiary amides. How can I achieve absolute monoselectivity?A: Iodomethane is highly reactive and volatile, making kinetic control nearly impossible. The solution is to switch to solid quaternary ammonium salts, specifically phenyltrimethylammonium iodide (PhMe₃NI), under mildly basic conditions[1]. This reagent acts as a controlled methyl donor. By using a mild base like Cs₂CO₃ instead of NaH, you prevent the formation of a highly reactive, "naked" amidate anion, favoring a concerted methyl transfer that cleanly stops at the secondary amide[1].
Q: Are there sustainable alternatives to MeI or dimethyl sulfate that completely avoid toxic methylating agents?A: Yes. Recent catalytic advances utilize greenhouse gases as a C1 source. By employing a Bicyclic (alkyl)(amino)carbene (BICAAC) catalyst alongside a borane reductant (HBpin), you can achieve dual activation of both the primary amide and CO₂[2]. This yields monomethylated products while completely bypassing traditional toxic reagents[2].
N-Benzylation Challenges
Q: Standard N-benzylation with benzyl bromide requires harsh bases and often yields poor results or undesired O-alkylation. Is there a milder approach?A: The most effective modern workaround is the "Hydrogen Borrowing" (BH) strategy using benzyl alcohols instead of benzyl halides[3]. By employing an in situ generated N-heterocyclic carbene (NHC) catalyst, the alcohol is temporarily oxidized to an aldehyde[3]. The primary amide then condenses with this aldehyde to form an imine, and the catalyst returns the borrowed hydrogen to yield the N-benzylated product[3]. This pathway is transition-metal-free and produces only water as a byproduct[3].
The hydrogen borrowing mechanism for transition-metal-free N-benzylation of primary amides.
Quantitative Data Summary
To help you select the right methodology for your workflow, below is a comparison of traditional vs. modern alkylation strategies based on recent literature[1][2][3].
Method
Reagent / Catalyst
Target Reaction
Selectivity
Typical Yield
Primary Byproducts
Traditional
MeI / NaH
N-Methylation
Poor (Mixture)
40-60%
Tertiary amides, toxic salts
Solid Methylating
PhMe₃NI / Cs₂CO₃
N-Methylation
Excellent (Mono)
Up to 99%
N,N-dimethylamine (gas)
CO₂ Activation
CO₂ / BICAAC / HBpin
N-Methylation
Excellent (Mono)
70-85%
Boron oxides
Hydrogen Borrowing
Benzyl Alcohol / NHC
N-Benzylation
Excellent (Mono)
Up to 92%
Water
Validated Experimental Protocols
Protocol A: Monoselective N-Methylation using PhMe₃NI
This protocol utilizes solid methylating agents to ensure kinetic control and prevent overalkylation[1].
Reactant Setup: In an 8 mL glass vial equipped with a magnetic stirring bar, add the primary amide (1.0 equiv, e.g., 100 mg).
Reagent Addition: Add phenyltrimethylammonium iodide (PhMe₃NI, 2.5 equiv) and cesium carbonate (Cs₂CO₃, 2.0 equiv). Causality Note: Cs₂CO₃ is chosen over stronger bases like NaH because it provides mild deprotonation, preventing the formation of a hyper-reactive amidate that would bypass kinetic control.
Solvent: Suspend the mixture in anhydrous toluene (0.2 M relative to the amide).
Reaction Execution: Seal the vial with a septum screw cap and heat the mixture at 120 °C for 16-24 hours.
Self-Validating Monitoring: Monitor the reaction via TLC or LC-MS. The formation of N,N-dimethylamine gas (detectable via pH paper at the septum) acts as a self-validating indicator that successful methyl transfer is occurring.
Work-up: Cool to room temperature. Dilute the mixture with ethyl acetate and wash with 1M HCl. Causality Note: The acidic wash is critical to quench and completely remove the stoichiometric N,N-dimethylamine byproduct.
Purification: Wash the organic layer with brine, dry over Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography to isolate the pure secondary amide.
Protocol B: Transition Metal-Free N-Benzylation via Hydrogen Borrowing
This protocol avoids harsh alkyl halides by utilizing benzyl alcohol as both the carbon source and hydrogen donor[3].
Reactant Setup: In an oven-dried Schlenk tube, add the primary amide (1.0 equiv) and the NHC precatalyst (HL1Br, 5 mol%).
Base Activation: Add potassium tert-butoxide (KOtBu, 1.5 equiv). Causality Note: KOtBu is required to deprotonate the precatalyst and generate the active N-heterocyclic carbene (NHC) in situ.
Alkylating Agent: Add benzyl alcohol (1.2 equiv).
Solvent: Add anhydrous toluene or xylene to achieve a 0.1 M concentration.
Reaction Execution: Stir the mixture at 110 °C under an inert atmosphere (N₂/Ar) for 24 hours.
Self-Validating Monitoring: Monitor the reaction via LC-MS. The transient appearance of the imine intermediate (R-CON=CHPh) validates that the catalyst is successfully dehydrogenating the alcohol.
Work-up & Purification: Cool the mixture, dilute with water, and extract with dichloromethane (DCM). Dry the organic layer, concentrate, and purify via silica gel chromatography.
References
[1] Title: Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.
Source: Organic Letters, 2022.
URL:[Link]
[2] Title: Bicyclic (alkyl)(amino)carbene (BICAAC) in a dual role: activation of primary amides and CO2 towards catalytic N-methylation.
Source: RSC Advances, 2023.
URL:[Link]
[3] Title: Transition Metal-Free Organocatalyzed Direct N-benzylation of Amides via Hydrogen Borrowing Strategy.
Source: ResearchGate, 2026.
URL:[Link]
Technical Support Center: Resolving Solubility Challenges with N1-Benzyl-N1-methyloxalamide and Analogous Compounds in Biological Assays
This guide provides in-depth troubleshooting strategies and protocols for researchers, scientists, and drug development professionals encountering solubility issues with N1-Benzyl-N1-methyloxalamide and other poorly solu...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth troubleshooting strategies and protocols for researchers, scientists, and drug development professionals encountering solubility issues with N1-Benzyl-N1-methyloxalamide and other poorly soluble small molecules in experimental assays. By understanding the underlying principles of solubility and implementing systematic optimization, reliable and reproducible data can be achieved.
Initial searches for the specific compound "N1-Benzyl-N1-methyloxalamide" did not yield a dedicated public datasheet with extensive solubility information. This is common for novel research compounds. Therefore, this guide will address the solubility challenges of this molecule as a representative of a class of compounds with similar structural motifs (e.g., aromatic rings, amide bonds) that often exhibit low aqueous solubility.
Section 1: Frequently Asked Questions (FAQs)
Q1: My N1-Benzyl-N1-methyloxalamide, dissolved in DMSO, precipitates immediately when I add it to my aqueous assay buffer. What is happening?
This is a classic case of a compound exceeding its kinetic solubility limit.[1][2] Your compound is soluble in the 100% DMSO stock solution but crashes out when diluted into the aqueous environment where its solubility is much lower.[1] This rapid precipitation occurs because the DMSO concentration is no longer high enough to keep the hydrophobic compound in solution.[3]
Q2: What is the maximum concentration of DMSO my cell-based assay can tolerate?
While DMSO is a widely used solvent, it can be toxic to cells at higher concentrations.[4] Generally, a final concentration of 0.1% to 0.5% DMSO is considered safe for most cell lines with minimal effects on cell proliferation or viability.[4] However, some cell lines can tolerate up to 1%, though this may still cause subtle effects.[5] It is crucial to perform a vehicle control experiment to determine the specific tolerance of your cell line.[1]
Q3: Can I just sonicate or heat my sample to force the compound into solution?
Gentle heating and sonication can help dissolve a compound in its initial stock solvent (e.g., DMSO) by providing the energy to overcome the crystal lattice energy.[1] However, this often creates a supersaturated solution. The compound may precipitate out again upon cooling or when diluted into an aqueous buffer.[2] This approach does not solve the fundamental insolubility in the final assay medium.
Q4: What is the difference between kinetic and thermodynamic solubility, and why does it matter for my screening assay?
Kinetic Solubility is determined by adding a concentrated DMSO stock of a compound to an aqueous buffer and measuring the concentration at which it precipitates.[6][7] This is a rapid, high-throughput measurement relevant to most screening assays where compounds are introduced from DMSO stocks.[8][9]
Thermodynamic Solubility is the true equilibrium solubility, measured by incubating an excess of the solid compound in a solvent until it reaches a state of saturation.[10] This process is slower but provides a more fundamental measure of solubility, which is critical for later-stage development and formulation.[11][12]
For initial high-throughput screening (HTS), kinetic solubility is the more practical and relevant parameter.[13][14] A compound might have acceptable kinetic solubility for a primary screen but fail in later, more complex assays due to low thermodynamic solubility.[15]
Section 2: In-Depth Troubleshooting Guide
Use the following decision tree to systematically troubleshoot and resolve insolubility issues with N1-Benzyl-N1-methyloxalamide.
Caption: Troubleshooting Decision Tree for Compound Precipitation.
Problem: Compound Precipitates Upon Dilution into Aqueous Buffer
If your stock solution is clear but precipitation occurs in the final assay plate, your compound's concentration exceeds its solubility limit in the final solvent mixture.
Solution 2.1: Optimize Co-solvent Concentration
The simplest approach is to modify the solvent system to increase its solvating power.[16] A co-solvent reduces the interfacial tension between the aqueous solution and the hydrophobic compound.[16][17]
Increase DMSO: If your assay can tolerate it, increasing the final DMSO concentration from 0.5% to 1.0% can significantly improve solubility. Always validate the new DMSO concentration with a vehicle control to ensure it doesn't affect your assay's biological activity.[18]
Test Alternative Co-solvents: If DMSO is problematic, other biocompatible organic solvents can be used.[17][19]
Table 1: Common Co-solvents for Biological Assays
Co-solvent
Typical Final Conc.
Pros
Cons
DMSO
0.1 - 1.0%
Excellent solubilizing power for many compounds.
Can be toxic to cells at >0.5%; may inhibit some enzymes.[4][5]
Ethanol
0.1 - 1.0%
Biocompatible, less toxic than DMSO for some systems.
Less effective at solubilizing highly hydrophobic compounds.
Protein stabilizing properties, very low toxicity.[3]
Can increase viscosity; may not be a strong solubilizer.
Solution 2.2: Employ Solubilizing Excipients
If co-solvents alone are insufficient, excipients can be added to the aqueous buffer to actively enhance solubility.
Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[20][21] They act as molecular hosts, encapsulating the poorly soluble drug molecule, thereby increasing its apparent water solubility.[22][23] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a common and effective choice for in vitro assays.[20]
Non-ionic Surfactants: Surfactants like Tween® 20 or Triton™ X-100 can form micelles that encapsulate hydrophobic compounds. This is effective but requires careful validation, as surfactants can denature proteins or disrupt cell membranes at higher concentrations.
Caption: Mechanism of Cyclodextrin Solubilization.
Section 3: Standard Operating Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution
Weigh Compound: Accurately weigh 1-5 mg of N1-Benzyl-N1-methyloxalamide into a sterile, amber glass vial.
Add Solvent: Add the required volume of high-purity, anhydrous DMSO to achieve the desired high concentration (e.g., 10, 20, or 50 mM).
Promote Dissolution: Vortex the vial vigorously for 1-2 minutes. If the compound is not fully dissolved, place the vial in a sonicating water bath for 5-10 minutes. Gentle warming in a 37°C water bath can also be applied.[1]
Visual Inspection: Hold the vial against a light source to ensure there are no visible particulates. The solution must be perfectly clear.
Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store at -20°C, protected from light.[1]
Protocol 2: Kinetic Solubility Assessment by Nephelometry
This protocol provides a high-throughput method to estimate the maximum soluble concentration of your compound.
Prepare Compound Plate: In a 96-well plate, perform a serial dilution of your DMSO stock solution.
Prepare Assay Plate: Add the appropriate aqueous assay buffer to a clear-bottom 96- or 384-well plate.
Transfer Compound: Using a multichannel pipette or liquid handler, transfer a small, fixed volume (e.g., 1-2 µL) from the compound plate to the assay plate. This rapidly dilutes the DMSO stock into the aqueous buffer.
Incubate: Shake the plate for 5-10 minutes and let it incubate at room temperature for 1-2 hours.
Measure: Read the plate on a nephelometer, which measures light scattering. A sharp increase in the nephelometry signal indicates the concentration at which the compound has precipitated.[7][14]
Protocol 3: Vehicle and Solvent Tolerance Testing
This control is essential for any assay to ensure that the solvent system itself does not interfere with the results.
Prepare Vehicle Controls: Create a dilution series of your chosen solvent (e.g., DMSO) in the assay buffer to match the final concentrations that will be used in the experiment (e.g., 1%, 0.5%, 0.25%, 0.1%).
Run Assay: Perform your biological assay (e.g., cell viability, enzyme activity) using these vehicle-only controls, alongside a "no-solvent" control.
Analyze Data: Compare the results from the solvent-containing wells to the no-solvent control. Any significant deviation indicates an undesirable solvent effect. Choose the highest solvent concentration that does not significantly impact your assay's performance.[24]
References
Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (2025, September 20). Google AI Search Grounding API.
Popa, D. C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Case studies.
Sá Couto, A. R., et al. (2019).
Vemula, V. R., et al. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method.
Yuan, C., et al. (2014). Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. PLOS ONE.
Ahmadian, E., et al. (2017). Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. Journal of Clinical and Experimental Pharmacology.
Cosolvent. Wikipedia.
ADME Solubility Assay. BioDuro.
Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins in drug delivery (Review).
Soares, D. G., et al. (2017). Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells.
Shayanfar, A., & Acree Jr, W. E. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
Soares, D. G., et al. (2017). Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells. PMC.
Mohammad, A., et al. (2020). Cyclodextrins: Concept to applications, regulatory issues and challenges. Nanomedicine Research Journal.
Saal, C., & Petereit, A. C. (2012). Kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences.
Comparison of kinetic solubility with equilibrium solubility (μM) of...
Technical Support Center: Troubleshooting Compound Precipit
Assay Troubleshooting. MB - About.
Kounakis, T. N., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC.
Shayanfar, A., & Jouyban, A. (2022). The effect of cosolvents and surfactants on the solubility of sulfasalazine. Taylor & Francis Online.
Nedyalkova, M., et al. (2024). Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed.
Enhancement of Solubility of Anti-Inflammatory Drug by Using Different Solubility Enhancement Techniques. Impactfactor.
What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?.
Dahl, G., et al. (2015). Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library. PMC.
Discovery solubility measurement and assessment of small molecules with drug development in mind.
Common issues with RO-3 solubility and precipit
Drug solubility: why testing early m
Chemical Properties of N-benzyl-N-methyl-benzamide. Cheméo.
Kerns, E. H. (2008). In Vitro Solubility Assays in Drug Discovery. Bentham Science Publishers.
How to prevent compound precipitation during flash column chrom
Saal, C. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.
A Comparative Guide to the Structural Validation of N1-Benzyl-N1-methyloxalamide Using 2D NMR Techniques
For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a molecule's structure is a foundational pillar of scientific integrity. While one-dimensional (1D) Nuclear Magnetic Res...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a molecule's structure is a foundational pillar of scientific integrity. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of structural elucidation, its limitations become apparent with molecules that exhibit overlapping signals or possess multiple, non-trivial fragments. N1-Benzyl-N1-methyloxalamide presents such a case, where 1D spectra alone cannot definitively prove the connectivity between the benzyl, methyl, and oxalamide moieties.
This guide provides an in-depth, comparative analysis of how a suite of two-dimensional (2D) NMR experiments—specifically COSY, HSQC, and HMBC—can be synergistically employed to overcome the ambiguities of 1D methods and provide irrefutable structural validation. We will explore the causality behind experimental choices, present detailed protocols, and compare the technique's utility against other validation methods.
The Analytical Challenge: Limitations of 1D NMR
The structure of N1-Benzyl-N1-methyloxalamide contains three key fragments: a benzyl group (-CH₂-Ph), an N-methyl group (-CH₃), and an oxalamide core (-CO-CO-NH₂). A standard ¹H NMR spectrum would confirm the presence of aromatic protons, a methylene singlet, a methyl singlet, and a broad amide singlet. A ¹³C NMR spectrum would show the corresponding carbon signals. However, critical questions remain unanswered by 1D data alone:
Connectivity: Is the benzyl group attached to the same nitrogen as the methyl group?
Fragment Assembly: How are the benzyl and methyl groups connected to the two distinct carbonyl carbons of the oxalamide core?
Unambiguous Assignment: In a crowded aromatic region, which proton corresponds to which carbon?
These ambiguities necessitate a more powerful analytical approach that reveals through-bond correlations between nuclei.
The 2D NMR Solution: A Multi-Dimensional Strategy
2D NMR spectroscopy provides the necessary layer of information by spreading the NMR data across two frequency axes, revealing correlations between nuclei as "cross-peaks." This allows for a definitive mapping of the molecular framework.[1] The three experiments at the core of this validation are:
COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other, typically through two or three bonds (e.g., H-C-H or H-C-C-H).[2] For N1-Benzyl-N1-methyloxalamide, COSY is essential for confirming the connectivity within the aromatic ring of the benzyl group.
HSQC (Heteronuclear Single Quantum Coherence): This technique correlates protons directly to the carbon atom to which they are attached, mapping all one-bond C-H connections.[3][4] This is the primary tool for assigning protonated carbons.
HMBC (Heteronuclear Multiple Bond Correlation): The cornerstone for assembling molecular fragments, HMBC reveals correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[3][5] It is this experiment that will bridge the benzyl, methyl, and carbonyl groups, providing the final, conclusive evidence of the overall structure.
Predicted Chemical Environments
Before acquiring 2D data, a logical first step is to predict the chemical shifts based on known values for similar functional groups. This establishes a set of hypotheses to be tested.[6][7]
Atom Label
Fragment
Predicted ¹H Shift (ppm)
Predicted ¹³C Shift (ppm)
Rationale
1
Carbonyl (C=O)
-
~160-165
Amide carbonyl, adjacent to another carbonyl.
2
Carbonyl (C=O)
-
~160-165
Amide carbonyl, adjacent to another carbonyl.
3
N-CH₃
~2.9 - 3.1
~30-35
Methyl group attached to nitrogen, deshielded by adjacent carbonyl.[6]
4
N-CH₂
~4.6 - 4.8
~50-55
Methylene group attached to nitrogen and phenyl ring, deshielded by both.
5
Phenyl C-ipso
-
~135-138
Aromatic carbon attached to the methylene group.
6, 10
Phenyl C-ortho
~7.2 - 7.4
~127-129
Aromatic carbons ortho to the substituent.
7, 9
Phenyl C-meta
~7.2 - 7.4
~128-130
Aromatic carbons meta to the substituent.
8
Phenyl C-para
~7.2 - 7.4
~127-129
Aromatic carbon para to the substituent.
11
-NH₂
~7.5 - 8.5 (broad)
-
Primary amide protons, often broad due to exchange.[6]
Experimental Workflow: A Self-Validating System
The following details a robust, step-by-step methodology for acquiring high-quality 2D NMR data. The sequential and interconnected nature of the data interpretation ensures a self-validating process.
Experimental Protocol
Sample Preparation:
Weigh approximately 15-20 mg of the synthesized N1-Benzyl-N1-methyloxalamide.
Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its ability to dissolve the polar oxalamide and to slow the exchange rate of amide protons, often resulting in sharper NH signals.
Transfer the solution to a standard 5 mm NMR tube.
Spectrometer Setup and 1D Spectra Acquisition:
Insert the sample into a 500 MHz (or higher) NMR spectrometer equipped with a broadband probe.
Acquire standard 1D ¹H and ¹³C{¹H} spectra to confirm the presence of all expected signals and to determine the appropriate spectral widths for the 2D experiments.
2D Spectra Acquisition:
COSY: Acquire a gradient-enhanced (gCOSY) or DQF-COSY spectrum.[2] Use a spectral width covering the full proton range (~0-10 ppm). Acquire 2048 data points in the direct dimension (F2) and 256-400 increments in the indirect dimension (F1). Set the number of scans (NS) to 4-8 and the relaxation delay (D1) to 1.5 seconds.
HSQC: Acquire a gradient-selected, sensitivity-enhanced HSQC spectrum.[8] Set the ¹H spectral width as above and the ¹³C spectral width to cover the expected carbon range (~20-170 ppm). Use an average one-bond coupling constant (¹J_CH) of 145 Hz for optimization. Acquire 2048 points in F2 and 256 increments in F1. Set NS to 8-16 and D1 to 1.5 seconds.
HMBC: Acquire a gradient-selected HMBC spectrum.[3] Use the same spectral widths as the HSQC. The crucial parameter is the long-range coupling constant, which should be optimized for values between 4-10 Hz. A value of 8 Hz is a robust starting point. Set NS to 16-32 to achieve adequate signal-to-noise for the weaker, long-range correlations.
Data Processing:
Apply a sine-squared window function in both dimensions for all experiments.
Perform Fourier transformation, phase correction, and baseline correction.
Calibrate the spectra using the residual solvent peak of DMSO-d₆ (δH ≈ 2.50 ppm, δC ≈ 39.52 ppm).[9]
Visualizing the Workflow
The logical progression from initial data acquisition to final structure confirmation is a critical aspect of the scientific method.
Caption: Logical workflow for structural validation using 2D NMR.
Data Interpretation: Assembling the Molecular Puzzle
This section provides a narrative walkthrough of how the acquired 2D spectra are interpreted to confirm the structure of N1-Benzyl-N1-methyloxalamide.
Step 1: HSQC - Assigning Protonated Carbons
The HSQC spectrum is the starting point for assignment, as it unequivocally links each proton signal to its directly attached carbon.[4] Each cross-peak in the spectrum confirms a one-bond C-H connection.
A cross-peak will be observed between the methylene proton signal (~4.7 ppm) and its carbon signal (~52 ppm), definitively assigning C4.
A cross-peak between the methyl proton signal (~3.0 ppm) and its carbon signal (~33 ppm) assigns C3.
Multiple cross-peaks in the aromatic region (~7.3 ppm) will connect the phenyl protons to their respective carbons (C6-C10), simplifying this otherwise crowded area.
Step 2: COSY - Mapping the Proton Network
The COSY spectrum reveals proton-proton coupling networks.[10] For this molecule, the primary use is to confirm the connectivity within the benzyl group's phenyl ring.
Cross-peaks will be observed connecting the ortho protons to the meta protons, and the meta protons to the para proton, confirming the five-proton aromatic spin system.
No cross-peaks are expected for the N-CH₃ and N-CH₂ protons, as they are singlets with no adjacent protons to couple with, confirming their isolation from other proton-bearing groups.
Step 3: HMBC - The Definitive Connectivity Map
The HMBC spectrum provides the critical long-range correlations that piece the entire molecule together.[2] The absence of a one-bond correlation and the presence of two- and three-bond correlations are key.
Key Expected HMBC Correlations:
From the N-CH₃ Protons (H3):
A strong correlation to the adjacent carbonyl carbon C1 is expected (~162 ppm). This is the crucial link proving the methyl group is attached to the oxalamide core.
A correlation to the methylene carbon C4 of the benzyl group confirms that both the methyl and benzyl groups are attached to the same nitrogen atom.
From the N-CH₂ Protons (H4):
A correlation to the same carbonyl carbon C1 further solidifies the N-benzyl connection to the amide.
A correlation to the methyl carbon C3 provides reciprocal confirmation of the N-substituents.
Correlations to the ipso-carbon (C5) and ortho-carbons (C6, C10) of the phenyl ring confirm the integrity of the benzyl group.
From the -NH₂ Protons (H11):
A correlation from the broad amide proton signal to the second carbonyl carbon C2 (~164 ppm) confirms the position of the primary amide group.
These correlations, taken together, leave no ambiguity about the molecular structure.
Visualizing Key Structural Connections
The HMBC correlations form a web of evidence that locks the molecular fragments into a single, validated structure.
Caption: Key HMBC correlations confirming the molecular backbone.
Comparative Analysis with Alternative Methods
While 2D NMR is exceptionally powerful for determining atomic connectivity in solution, it is important to understand its place relative to other structural validation techniques.
Technique
Primary Information Provided
Advantages
Limitations
2D NMR Spectroscopy
Detailed atomic connectivity (through-bond correlations) and conformation in solution.
Non-destructive; provides data on the molecule's state in solution, which is highly relevant for biological applications.[11]
Requires slightly longer acquisition times than 1D NMR; interpretation can be complex for very large molecules.
X-ray Crystallography
Precise 3D structure, bond lengths, and bond angles in the solid state.
Considered the "gold standard" for absolute structure proof; provides unambiguous spatial arrangement.
Requires a suitable single crystal, which can be difficult or impossible to grow; the solid-state structure may differ from the solution conformation.
Mass Spectrometry (MS)
Provides the exact mass and elemental formula (HRMS); fragmentation patterns can suggest structural motifs.
Extremely sensitive, requiring very little sample; provides definitive molecular weight.
Does not provide direct information on atomic connectivity; isomers cannot be distinguished without fragmentation studies.
Conclusion
The structural validation of N1-Benzyl-N1-methyloxalamide serves as an excellent case study for the power and necessity of 2D NMR spectroscopy. While 1D NMR can suggest the presence of the required molecular fragments, it falls short of providing the definitive proof of connectivity required by rigorous scientific standards. The synergistic application of COSY, HSQC, and particularly HMBC, creates a self-validating workflow that moves from assigning individual atoms to mapping local spin systems and finally to assembling the complete molecular architecture. This multi-dimensional approach transforms ambiguity into certainty, providing an authoritative and trustworthy structural confirmation that is essential for advancing research and development in the chemical and pharmaceutical sciences.
Krieger, C., et al. (2005). NMR-spectroscopic analysis of mixtures: from structure to function. PMC - NIH. Available at: [Link]
Jacobsen, N. E. (2016). NMR Data Interpretation Explained: Understanding 1D and 2D NMR Spectra of Organic Compounds and Natural Products. Wiley Analytical Science. Available at: [Link]
Peralta, M. M., et al. (1998). Three-center intramolecular hydrogen bonding in oxamide derivatives. NMR and X-ray diffraction study. ResearchGate. Available at: [Link]
AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Available at: [Link]
Wikipedia. (2023). Two-dimensional nuclear magnetic resonance spectroscopy. Available at: [Link]
SpectraBase. N-benzyl-N-methyl-3-phenyl-prop-2-yn-1-amine - Optional[13C NMR] - Chemical Shifts. Available at: [Link]
Columbia University. HSQC and HMBC - NMR Core Facility. Available at: [Link]
Marino, M. G., & Kreuer, K. D. (n.d.). 1 H-NMR Spectra of N-benzyl-N-methyl-piperidinium chloride in D 2 O at RT. ResearchGate. Available at: [Link]
SDSU NMR Facility. Common 2D (COSY, HSQC, HMBC). Available at: [Link]
e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]
University of Victoria. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Available at: [Link]
Farrar, D. (2025). HSQC Setup and Acquisition. YouTube. Available at: [Link]
Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available at: [Link]
Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]
Reich, H. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. Available at: [Link]
Chemistry LibreTexts. (2022). 5.3: HMBC and HMQC Spectra. Available at: [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Biological Activity Guide: N1-Benzyl-N1-methyloxalamide vs. Advanced Oxalamide Scaffolds
Executive Summary: The Oxalamide Scaffold Evolution
N1-Benzyl-N1-methyloxalamide (CAS 7666-51-5) represents a foundational "minimal pharmacophore" within the oxalamide class.[1] While this specific molecule serves primarily as a chemical building block or a lipophilic control fragment in Structure-Activity Relationship (SAR) studies, its structural motif—a rigid dicarbonyl linker bridging a lipophilic benzyl group—is the core engine behind several high-potency therapeutic agents.[1]
This guide objectively compares the biological potential of this Core Fragment against its Functionalized Analogs . We demonstrate how decorating the N1-Benzyl-N1-methyloxalamide scaffold transforms it from a simple chemical intermediate into potent anticancer, antiviral, and antimicrobial agents.[1]
Key Insight: The "Benzyl-Methyl" substitution pattern provides essential lipophilicity and steric bulk, but lacks the hydrogen-bonding donors/acceptors required for nanomolar-level enzyme inhibition found in heterocyclic derivatives.[1]
Structural & Property Comparison
The biological divergence begins with the chemical structure. The oxalamide linker (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">
) acts as a bioisostere for peptides, offering proteolytic stability and rigid conformational control.
Feature
N1-Benzyl-N1-methyloxalamide (The Subject)
Indole-Based Oxalamides (Anticancer)
Quinoline-Phthalimide Hybrids (Antimalarial)
Role
Synthetic Intermediate / SAR Control
Tubulin Polymerization Inhibitor
Hemozoin Formation Inhibitor
Key Moiety
Benzyl + Methyl (Lipophilic only)
Indole Ring (Pi-stacking)
4-Aminoquinoline (Heme binding)
H-Bonding
Limited (Acceptor rich, Donor poor if tertiary)
High (Indole NH acts as donor)
High (Multiple pharmacophores)
Target
Non-specific (General Cytotoxicity)
Tubulin (Colchicine site)
Plasmodium falciparum (Heme)
Potency
Low / Baseline (IC50 > 50 µM)
High (IC50 ~ 1.3 µM)
Very High (IC50 ~ 0.04 µM)
Biological Activity Analysis
Anticancer Potential: The "Indole" Upgrade
While N1-Benzyl-N1-methyloxalamide lacks specific binding motifs for cancer targets, replacing the methyl group with an indole moiety drastically changes the pharmacology.[1]
Mechanism: The oxalamide bridge positions the benzyl and indole rings to mimic the geometry of Combretastatin A-4, allowing the molecule to bind to the colchicine site of tubulin.
Data Comparison:
N1-Benzyl-N1-methyloxalamide: Likely inactive or weak non-specific cytotoxicity due to lack of specific active-site anchors.[1]
Indole-Oxalamide Analog (Compound 13a): Exhibits potent antiproliferative activity.[1]
Antimicrobial/Antimalarial Activity: The "Quinoline" Upgrade
The N1-Benzyl-N1-methyloxalamide core is too small to effectively inhibit complex parasitic enzymes.[1] However, extending the linker to include a 4-aminoquinoline creates a "Hybrid" drug.[1]
Mechanism: The oxalamide linker provides the correct spacing (linker length is critical) to allow the quinoline head to stack with heme, preventing its detoxification by the malaria parasite.
Data Comparison:
Core Scaffold: Inactive against P. falciparum.
Oxalamide-Linked Quinoline (Compound 4e):
Target: P. falciparum (Chloroquine-resistant W2 strain).[1]
IC50: 0.04 µM (Nanomolar potency).
Selectivity: High selectivity index (SI) over mammalian cells.
Antiviral Activity: Neuraminidase Inhibition
Oxalamide derivatives are potent inhibitors of Influenza Neuraminidase (NA). The N1-Benzyl group mimics the hydrophobic pocket interactions required for NA binding, but the N1-Methyl group is often replaced by polar functionalities (like guanidines or carboxylates) to interact with the active site arginine triad.[1]
Mechanism of Action Visualization
The following diagram illustrates how the "N1-Benzyl-N1-methyloxalamide" core serves as the structural template for diverse therapeutic classes.
Caption: SAR Evolution: Transforming the inert N1-Benzyl-N1-methyloxalamide core into active therapeutics via functional group decoration.[1]
Experimental Protocols
To validate the activity of oxalamide derivatives, the following standard protocols are recommended. These ensure reproducibility and allow for direct comparison with the data cited above.
Protocol A: MTT Cell Viability Assay (Anticancer)
Used to determine the IC50 of oxalamide derivatives against cancer cell lines (e.g., HepG2).
Seeding: Seed cancer cells (HepG2) in 96-well plates at
cells/well. Incubate for 24h at 37°C/5% CO2.
Treatment: Dissolve N1-Benzyl-N1-methyloxalamide (and comparators) in DMSO. Prepare serial dilutions (0.1 µM to 100 µM). Add to wells (Final DMSO < 0.1%).
Incubation: Incubate for 48–72 hours.
Labeling: Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Comparative Analysis of N1-Benzyl-N1-methyloxalamide and N1-Benzyloxalamide: Conformational Dynamics and Permeability in Drug Design
Executive Summary The oxalamide motif is a privileged scaffold in medicinal chemistry, supramolecular assembly, and peptidomimetic design due to its robust hydrogen-bonding capabilities. However, the strong intermolecula...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The oxalamide motif is a privileged scaffold in medicinal chemistry, supramolecular assembly, and peptidomimetic design due to its robust hydrogen-bonding capabilities. However, the strong intermolecular networks formed by primary and secondary oxalamides often result in poor pharmacokinetic profiles, specifically low passive membrane permeability.
This guide provides an in-depth comparative analysis between N1-Benzyloxalamide (the unmethylated, secondary amide analog) and N1-Benzyl-N1-methyloxalamide (the tertiary amide analog). By examining the physicochemical shifts induced by N-methylation—often referred to in medicinal chemistry as the "magic methyl" effect—we outline how disrupting hydrogen-bond donors and altering rotameric equilibria directly translates to enhanced lipophilicity and bioavailability.
Structural and Mechanistic Foundations
The Unmethylated Scaffold: N1-Benzyloxalamide
Secondary oxalamides act as both potent hydrogen-bond donors (HBD) and acceptors (HBA). In solution and solid states, N1-benzyloxalamide predominantly adopts a planar s-trans conformation [4]. This rigid geometry is stabilized by highly directional intermolecular hydrogen bonding, which creates a high topological polar surface area (tPSA). While beneficial for target-binding affinity, this extensive hydrogen-bonding network incurs a massive desolvation penalty when transitioning from an aqueous environment into a lipophilic cell membrane, severely restricting passive diffusion.
The Methylated Scaffold: N1-Benzyl-N1-methyloxalamide
The introduction of a methyl group at the N1 position fundamentally rewires the molecule's physical chemistry [2].
H-Bond Disruption: The removal of the N-H donor eliminates the molecule's ability to form extensive intermolecular hydrogen-bond networks, directly lowering the desolvation energy required for membrane insertion.
Conformational Flexibility: Unlike secondary amides, which strongly favor the trans (Z) conformation due to steric clashes in the cis state, tertiary amides possess a significantly lowered rotational barrier around the C-N bond. N1-Benzyl-N1-methyloxalamide exists as a dynamic mixture of cis (E) and trans (Z) rotamers. This flexibility allows the molecule to adopt membrane-permeable conformations (often shielding polar surface area) that the rigid unmethylated analog cannot achieve [3].
Mechanistic impact of N-methylation on oxalamide conformation and permeability.
Comparative Physicochemical Profiling
The theoretical and observed differences between the two analogs are summarized below. The data illustrates how a minor structural modification (addition of 14 Da) yields disproportionate improvements in drug-like properties.
To objectively compare these compounds, researchers must synthesize the methylated analog without degrading the sensitive oxalamide core, followed by rigorous conformational and permeability profiling.
Experimental workflow for synthesis, NMR analysis, and permeability profiling.
Protocol 1: Mild Monoselective N-Methylation of N1-Benzyloxalamide
Causality & Rationale: Traditional methylation using Methyl Iodide (MeI) and Sodium Hydride (NaH) is overly harsh; NaH can hydrolyze the oxalamide C-C bond, and MeI frequently causes bis-methylation. We utilize Phenyltrimethylammonium iodide (PhMe
NI) as a solid methylating agent with mild Cesium Carbonate (CsCO) to ensure absolute monoselectivity and preserve the oxalamide backbone [1].
Step-by-Step Procedure:
Setup: In an oven-dried 10 mL vial equipped with a magnetic stir bar, add N1-Benzyloxalamide (100 mg, 1.0 equiv).
Reagent Addition: Add PhMe
NI (2.5 equiv) and CsCO (2.0 equiv).
Solvent: Suspend the mixture in anhydrous Toluene (0.23 M relative to the substrate). Toluene is selected over DMF to suppress background hydrolysis.
Reaction: Seal the vial and heat to 120 °C for 16–24 hours. Monitor via LC-MS until the secondary amide mass is fully consumed.
Workup: Cool to room temperature. Quench the stoichiometric byproduct (N,N-dimethylamine) by adding 2 N HCl dropwise until gas evolution ceases.
Extraction: Extract with EtOAc (
mL). Wash the combined organic layers with brine, dry over NaSO, and concentrate.
Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield pure N1-Benzyl-N1-methyloxalamide.
Causality & Rationale: To definitively prove that methylation disrupts the hydrogen-bonding network, we measure the amide proton temperature coefficients (
). Protons shielded by intramolecular hydrogen bonds or steric occlusion show low temperature dependence ( ppb/K), while solvent-exposed protons show high dependence ( ppb/K) [3].
Step-by-Step Procedure:
Sample Prep: Dissolve 5 mg of the unmethylated and methylated analogs in separate NMR tubes containing 600
L of DMSO-.
Data Acquisition: Acquire 1D
H-NMR spectra at 5 K intervals from 298 K to 343 K using a 500 MHz or higher spectrometer.
NOESY Analysis: For the methylated analog, acquire a 2D NOESY spectrum at 298 K to quantify the cis/trans rotamer ratio by integrating the cross-peaks between the N-methyl protons and the benzylic CH
protons.
Validation: Plot the chemical shift (
) of the remaining amide protons against temperature (T). Calculate the slope to determine the hydrogen-bonding status.
Causality & Rationale: While Caco-2 assays are standard, they are confounded by active efflux transporters (e.g., P-glycoprotein). PAMPA isolates the purely physicochemical impact of N-methylation on passive diffusion, validating the structural hypotheses [2].
Step-by-Step Procedure:
Preparation: Prepare a 10 mM stock solution of both oxalamides in DMSO. Dilute to 50
M in PBS (pH 7.4) to form the donor solutions.
Membrane Coating: Coat the PVDF membrane of a 96-well PAMPA filter plate with 5
L of a 1% (w/v) lecithin solution in dodecane.
Assay Assembly: Add 300
L of the donor solution to the bottom wells. Add 200 L of fresh PBS to the top (acceptor) wells.
Incubation: Assemble the "sandwich" and incubate at room temperature for 16 hours in a humidity chamber to prevent evaporation.
Quantification: Separate the plates and quantify the concentration of the compounds in both donor and acceptor wells using LC-MS/MS.
Calculation: Calculate the apparent permeability (
) using the self-validating equation:
(Where and are donor/acceptor volumes, is filter area, is time, and is equilibrium concentration).
References
Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents
Organic Letters (2022). Templ, J., Gjata, E., Getzner, F., & Schnürch, M.
URL:[Link][1][2]
Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool
Pharmaceuticals (MDPI) (2021).
URL:[Link][3]
Rational design and synthesis of an orally bioavailable peptide guided by NMR amide temperature coefficients
Proceedings of the National Academy of Sciences (PNAS) (2011).
URL:[Link][4]
Intramolecular hydrogen bond directed stable conformations of benzoyl phenyl oxalamides: unambiguous evidence from extensive NMR studies and DFT-based computations
RSC Advances (2018). Dhanishta, P., et al.
URL:[Link][5][6]
validating the purity of synthesized N1-Benzyl-N1-methyloxalamide by HPLC
Title: Validating the Purity of Synthesized N1-Benzyl-N1-methyloxalamide by HPLC: A Comparative Guide Introduction The synthesis of complex active pharmaceutical ingredients (APIs) relies heavily on the quality of their...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Validating the Purity of Synthesized N1-Benzyl-N1-methyloxalamide by HPLC: A Comparative Guide
Introduction
The synthesis of complex active pharmaceutical ingredients (APIs) relies heavily on the quality of their upstream precursors. In the pharmaceutical industry, the purity profile of intermediates like N1-Benzyl-N1-methyloxalamide (CAS: 7666-51-5; Formula: C10H12N2O2) often predetermines the success and safety of the final API[1]. Because this molecule contains both a moderately polar oxalamide core and a hydrophobic aromatic benzyl group, traditional High-Performance Liquid Chromatography (HPLC) methods often struggle to resolve it from structurally similar impurities (e.g., positional isomers or des-methyl derivatives).
This guide objectively compares the efficacy of traditional C18 stationary phases against Biphenyl phases, providing a self-validating protocol and mechanistic rationale for rigorous purity analysis.
Mechanistic Rationale: Why Standard C18 Falls Short
When developing an HPLC method, the default choice for many laboratories is a C18 (octadecyl) column. However, C18 phases rely almost exclusively on hydrophobic (van der Waals) interactions[2]. For an aromatic amide like N1-Benzyl-N1-methyloxalamide, this singular retention mechanism often results in the co-elution of closely related impurities.
Conversely, Biphenyl stationary phases offer a powerful mixed-mode retention mechanism[2]. In addition to hydrophobic interactions, the dual-ring system of the biphenyl ligand provides strong
stacking interactions with the benzyl group of the analyte[2]. Furthermore, biphenyl phases exhibit a significantly higher hydrogen-bonding capacity than C18 alkyl phases, which selectively enhances the retention of the oxalamide dipole[3].
Mobile Phase Causality: The choice of organic modifier is equally critical. While acetonitrile (ACN) is standard in Reversed-Phase HPLC, it possesses its own
electrons that can competitively interfere with the interactions between the analyte and the biphenyl stationary phase[4]. Therefore, substituting ACN with methanol (MeOH) dramatically enhances selectivity and resolution for aromatic compounds[4].
Mechanistic comparison of analyte retention on C18 versus Biphenyl stationary phases.
Comparative Data: C18 vs. Biphenyl Performance
To objectively evaluate performance, synthesized N1-Benzyl-N1-methyloxalamide was spiked with 1.0% of a known des-methyl impurity. Both columns were run under identical isocratic conditions (60:40 Methanol:Water, 0.1% Formic Acid). The data below demonstrates the superiority of the biphenyl phase in resolving structurally similar aromatic amides.
Chromatographic Parameter
Traditional C18 Column
Biphenyl Column
Causality / Scientific Rationale
Retention Time (RT)
4.2 min
6.8 min
Enhanced retention on Biphenyl due to additive and hydrogen-bonding interactions[2],[3].
Resolution ()
1.4 (Co-elution risk)
3.2 (Baseline)
Biphenyl discriminates subtle differences in electron density between the analyte and impurities.
Tailing Factor ()
1.8 (Significant tailing)
1.1 (Symmetrical)
Secondary silanol interactions are shielded more effectively by the biphenyl ligand's steric bulk.
Theoretical Plates ()
~8,500
~14,200
Optimal mass transfer kinetics achieved via mixed-mode retention on the solid-core biphenyl particle.
Self-Validating Experimental Protocol
A robust analytical protocol must be a self-validating system. The following workflow integrates a System Suitability Test (SST) to ensure the instrument and column are performing within acceptable parameters before any sample data is acquired.
Step 1: Mobile Phase Preparation
Aqueous Phase (A): 0.1% Formic Acid in HPLC-grade Water. (Causality: Formic acid suppresses the ionization of residual silanols, sharpening the peak).
Organic Phase (B): 100% HPLC-grade Methanol. (Causality: Selected over ACN to maximize
Elution: Isocratic 40% A / 60% B. Flow rate: 1.0 mL/min.
Step 2: System Suitability Testing (SST Gate)
Prepare an SST solution containing 100 µg/mL N1-Benzyl-N1-methyloxalamide and 5 µg/mL Toluene (as a resolution marker).
Self-Validation Gate: Inject the SST solution. Do not proceed with the analysis unless Resolution (
) > 2.0 and Tailing Factor () < 1.5. This guarantees column efficiency and mobile phase accuracy prior to testing unknown purities.
Step 3: Sample Preparation & Execution
Dissolve 50 mg of synthesized N1-Benzyl-N1-methyloxalamide in 50 mL of diluent (50:50 MeOH:Water) to achieve a 1 mg/mL stock.
Filter through a 0.22 µm PTFE syringe filter to remove particulates.
Inject 10 µL into the HPLC system (Detection: UV at 254 nm).
Self-validating workflow for HPLC method execution and purity profiling.
ICH Method Validation Summary
To ensure regulatory compliance, the optimized biphenyl method must be validated according to International Council for Harmonisation (ICH) Q2(R1) guidelines[5],[6]. The validation ensures the method is fit for its intended use in pharmaceutical quality control[6].
For the purity validation of N1-Benzyl-N1-methyloxalamide, relying on generic C18 methods introduces significant risks of impurity co-elution. By transitioning to a Biphenyl stationary phase and utilizing a methanol-based mobile phase, analytical scientists can leverage
and hydrogen-bonding interactions to achieve baseline resolution. When coupled with rigorous SST gates and ICH validation protocols, this methodology provides a highly trustworthy, self-validating system for pharmaceutical intermediate release.
References[2] Benchchem. "Biphenyl Stationary Phases in HPLC: A Comparative Guide for Related Compound Analysis." Source: benchchem.com. URL:https://www.benchchem.com[1] Tianming Pharmaceuticals. "Analytical Method Development for Intermediate Purity & Impurities." Source: tianmingpharm.com. URL:https://www.tianmingpharm.com[4] Nacalai Tesque. "Comparison of biphenyl and other aromatic stationary phases." Source: nacalai.com. URL: https://www.nacalai.com[3] Chromatography Online. "Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases." Source: chromatographyonline.com. URL: https://www.chromatographyonline.com[5] PharmTech. "HPLC Method Development and Validation for Pharmaceutical Analysis." Source: pharmtech.com. URL:https://www.pharmtech.com[6] Pharmaguideline. "Steps for HPLC Method Validation." Source: pharmaguideline.com. URL:https://www.pharmaguideline.com
Comprehensive Guide to N1-Benzyl-N1-methyloxalamide: Efficacy & Comparative Analysis
[1] Executive Summary & Compound Profile N1-Benzyl-N1-methyloxalamide (often referred to as N-benzyl-N-methyloxalamide) is a specialized chemical probe primarily utilized as a transition state analogue inhibitor for Live...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary & Compound Profile
N1-Benzyl-N1-methyloxalamide (often referred to as N-benzyl-N-methyloxalamide) is a specialized chemical probe primarily utilized as a transition state analogue inhibitor for Liver Alcohol Dehydrogenase (LADH) .[1] Unlike broad-spectrum metabolic inhibitors, this compound is designed to mimic the specific geometry and electronic distribution of the enzyme-substrate transition state, offering high affinity and selectivity for the ADH active site.[1]
This guide provides a rigorous technical comparison of N1-Benzyl-N1-methyloxalamide against industry-standard inhibitors, detailing its mechanistic advantages, kinetic parameters (
Mechanism: Competitive Inhibition (Transition State Analogue)[1]
Mechanism of Action: The Transition State Mimicry[1]
The efficacy of N1-Benzyl-N1-methyloxalamide stems from its structural congruence with the ternary complex formed during the oxidation of ethanol to acetaldehyde.[1]
Molecular Basis of Inhibition
Zinc Coordination: The oxalamide carbonyl oxygen coordinates directly to the catalytic Zinc ion (
) in the active site, displacing the water molecule essential for catalysis.[1]
Hydrophobic Interaction: The N-benzyl group occupies the large hydrophobic substrate-binding pocket (the "L-site") of ADH, providing significant binding energy through Van der Waals interactions.[1]
Steric Fit: The N-methyl group fits into the smaller hydrophobic pocket, mimicking the alkyl chain of the substrate.[1]
Electronic Mimicry: The planar oxalamide system mimics the electronic distribution of the aldehyde-NADH transition state, effectively "freezing" the enzyme in a non-productive conformation.[1]
Pathway Visualization
The following diagram illustrates the competitive inhibition mechanism within the ADH catalytic cycle.
Caption: Competitive inhibition pathway showing N1-Benzyl-N1-methyloxalamide blocking the formation of the active ternary complex by competing with the substrate (Ethanol) for the enzyme's active site.[1]
Comparative Efficacy Analysis
To objectively evaluate N1-Benzyl-N1-methyloxalamide, we compare it against three established ADH inhibitors: 4-Methylpyrazole (Fomepizole) , Pyrazole , and Isobutyramide .[1]
Inhibitor Profiles
Inhibitor
Type
(Inhibition Constant)
Binding Affinity
Clinical/Research Status
N1-Benzyl-N1-methyloxalamide
Transition State Analogue
~0.25 µM
High
Research Tool: Used to probe active site geometry and proton relay systems.[1]
4-Methylpyrazole (4-MP)
Competitive Inhibitor
0.08 µM
Very High
Clinical Standard: FDA-approved (Fomepizole) for methanol/ethylene glycol poisoning.[1]
Pyrazole
Competitive Inhibitor
0.20 µM
High
Toxic Standard: Historic reference; hepatotoxic in vivo.[1]
Isobutyramide
Substrate Analogue
400 µM
Low
Weak Inhibitor: Used as a baseline for amide-based inhibition studies.[1]
Key Findings
Potency: N1-Benzyl-N1-methyloxalamide exhibits a
in the sub-micromolar range (250 nM) , making it comparable to Pyrazole and significantly more potent than simple amides like Isobutyramide.[1]
Selectivity: The benzyl group confers high selectivity for the liver isozyme (LADH) due to the specific hydrophobic pocket architecture, which is less conserved in other dehydrogenases.[1]
Stability: Unlike aldehydes which can be reactive, the oxalamide scaffold is chemically stable, allowing for prolonged incubation times in kinetic assays.[1]
Experimental Protocols
The following protocols are designed to validate the inhibitory efficacy of N1-Benzyl-N1-methyloxalamide.
Plapp, B. V. (2010).[1] Conformational changes and catalysis by alcohol dehydrogenase.[1] Archives of Biochemistry and Biophysics.[1] Link
Eklund, H., et al. (1982).[1] Structure of a triclinic ternary complex of horse liver alcohol dehydrogenase at 2.9 A resolution.[1] Journal of Molecular Biology.[1] Link
Adolph, H. W., et al. (1991).[1] Kinetics and mechanism of the reaction of alcohol dehydrogenase with N-benzyl-N-methyloxalamide. Biochemistry.[1] Link[1]
Dahl, K. H., & McKinley-McKee, J. S. (1981).[1] The binding of N-alkyl-substituted oxalamides to liver alcohol dehydrogenase.[1] European Journal of Biochemistry.[1] Link
The following technical guide details the proper disposal procedures for N1-Benzyl-N1-methyloxalamide . This protocol is designed for research environments and adheres to the "Prudent Practices in the Laboratory" standar...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the proper disposal procedures for N1-Benzyl-N1-methyloxalamide . This protocol is designed for research environments and adheres to the "Prudent Practices in the Laboratory" standards set by the National Research Council.[1]
[3][4]
Executive Safety Summary
N1-Benzyl-N1-methyloxalamide is a substituted oxalamide derivative.[2][3] While specific toxicological data for this exact isomer may be limited, its structural moieties (benzylamine, oxalamide core) dictate that it be treated as a potential irritant and aquatic toxin until proven otherwise.[1][3]
Critical Prohibition:NEVER dispose of this compound via sanitary sewer systems. Its lipophilic benzyl group prevents effective biodegradation in municipal water treatment.[1]
The following decision tree outlines the operational workflow for disposing of N1-Benzyl-N1-methyloxalamide based on its physical state in your workflow.
Figure 1: Operational decision tree for segregating and packaging N1-Benzyl-N1-methyloxalamide waste.
Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Context: Disposal of expired stocks, contaminated weighing boats, or spill cleanup residues.[1][3]
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass jar with a chemically resistant screw cap.[1][2][3]
Chemical Name: Write "N1-Benzyl-N1-methyloxalamide".
Hazard Checkbox: Check "Toxic" and "Irritant".[1][3]
Secondary Containment: Place the sealed jar into a secondary bin (polypropylene tray) until pickup.
Protocol B: Liquid Waste (Reaction Mixtures)
Context: Disposal of mother liquors or reaction solvents containing the compound.[1]
Solvent Identification: Determine the primary solvent.[1][3]
If DCM/Chloroform: Use Halogenated Waste stream.[1][3]
If Methanol/DMSO/Ethyl Acetate: Use Non-Halogenated Waste stream.[1][3]
Segregation: Ensure the waste bottle does NOT contain strong oxidizing agents (e.g., Nitric Acid, Peroxides) as amides can react violently or form unstable intermediates under oxidative stress.[1][3]
Bulking: Pour the solution into the appropriate carboy using a funnel.
Critical: Rinse the original flask with a small volume of the compatible solvent and add the rinse to the waste container.[1]
Documentation: On the waste log, list "N1-Benzyl-N1-methyloxalamide" as a trace contaminant (<5%) if applicable, or as a primary component.[2][3]
Emergency Spill Response
Scenario: A 5g bottle of solid N1-Benzyl-N1-methyloxalamide drops and shatters.
Evacuate & Ventilate: Alert nearby personnel. If outside a hood, increase lab ventilation.[1]
Don PPE: Wear double nitrile gloves, goggles, and a lab coat.[1] If dust is visible in the air, wait 15 minutes for it to settle or wear an N95 respirator.[1]
Dry Clean-Up (Preferred):
Do not wet the powder initially (prevents spreading).[1][3]
Gently sweep the powder and glass shards into a dustpan using a brush.[1]
Deposit debris into a Solid Waste Container .
Wet Decontamination:
Wipe the surface with a paper towel dampened with Ethanol (70%) or soapy water.[1][3] The benzyl group makes the compound lipophilic; water alone may not effectively remove residues.[1]
Dispose of used paper towels as solid hazardous waste.[1]
Scientific Rationale & Mechanism
The disposal logic is grounded in the chemical structure of the molecule:
Oxalamide Core (
): This moiety is thermally stable but hydrolyzable under strong acidic/basic conditions.[2][3] Incineration ensures complete oxidation to , , and (or ).[1][3]
Benzyl Group (
): Increases lipophilicity ().[2][3] This makes the compound persistent in aqueous environments, necessitating Zero Discharge to sewers to prevent bioaccumulation in aquatic life.[1]
Methyl Group: Adds slight steric bulk but does not significantly alter the disposal pathway compared to other organic amides.[1]
References
National Research Council. (2011).[1][3] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[1] [Link]1][3]
PubChem. (n.d.).[1][3] Compound Summary: N-benzyl-N-methyloxalamide derivatives. National Library of Medicine.[1] Retrieved October 26, 2025, from [Link]3]
U.S. Environmental Protection Agency (EPA). (2024).[1][3] Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261. [Link]2][3]
Personal protective equipment for handling N1-Benzyl-N1-methyloxalamide
The following guide details the safety, logistical, and operational protocols for handling N1-Benzyl-N1-methyloxalamide . Notice of Structural Specificity : This guide addresses the specific isomer N1-Benzyl-N1-methyloxa...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the safety, logistical, and operational protocols for handling N1-Benzyl-N1-methyloxalamide .
Notice of Structural Specificity : This guide addresses the specific isomer N1-Benzyl-N1-methyloxalamide (an unsymmetrical oxalamide where both the benzyl and methyl groups are attached to the same nitrogen atom, leaving the other nitrogen as a primary amide:
). This is distinct from the symmetric isomer N-Benzyl-N'-methyloxalamide (CAS 7666-51-5). Due to the limited public toxicological data for this specific unsymmetrical intermediate, this protocol enforces Universal Precautions for novel organic amides.
Part 1: Risk Assessment & Hazard Identification
Hazard Classification (Predicted via SAR & Precursors):
As a derivative of N-benzylmethylamine and oxalic acid, this compound must be treated as a Potential Irritant and Bioactive Agent .
H335 : May cause respiratory irritation (dust/fumes).[1]
Acute Toxicity
Acute Tox. 4 (Oral)
H302 : Harmful if swallowed (inferred from oxalamide class).
Reactivity
Stable Solid
May release toxic NOx and COx fumes upon thermal decomposition.
Critical Precursor Hazards (Trace Impurities):
N-Benzylmethylamine: Corrosive, causes severe skin burns.
Oxalyl Chloride: Fatal if inhaled, reacts violently with water.
Note: If the material has a strong amine odor, residual precursor may be present. Handle as corrosive.[5][6]
Part 2: Personal Protective Equipment (PPE) Matrix
Select PPE based on the operational scale.[7] Level 2 is the standard requirement for analytical and bench-scale research.
Protection Zone
PPE Requirement
Technical Specification
Ocular
Chemical Splash Goggles
Must meet ANSI Z87.1+ or EN 166 . Safety glasses are insufficient for powders/fine dusts.
Dermal (Hands)
Double Nitrile Gloves
Inner : 4 mil Nitrile (Examination grade).Outer : 5-8 mil Nitrile (Long-cuff).Change outer gloves immediately upon contamination.
Dermal (Body)
Lab Coat + Apron
100% Cotton or Nomex lab coat (snap closures).Add Tyvek® sleeves or chemical apron if handling >5g or liquid solutions.
Respiratory
Engineering Control
Fume Hood required. If weighing outside a hood, use N95/P100 respirator .
Part 3: Operational Handling Protocol
Weighing & Transfer (Solid State)
Location : Chemical Fume Hood or Powder Containment Balance Enclosure.
Static Control : Use an anti-static gun or ionizer bar if the powder is fluffy/electrostatic to prevent dispersal.
Tools : Use disposable plastic spatulas or stainless steel (316L). Avoid aluminum (potential reactivity with acidic impurities).
Solubilization & Reaction
Solubility Profile : Likely soluble in DMSO, DMF, Methanol, and DCM. Sparingly soluble in water.[8]
Exothermicity : Dissolution is generally endothermic or neutral.
Protocol :
Place solvent in the vessel first.
Add N1-Benzyl-N1-methyloxalamide slowly with magnetic stirring.
Do not heat above 50°C without reflux condensation; amides can hydrolyze or decompose releasing amine vapors.
Reaction Workflow Diagram
The following diagram outlines the decision logic for handling and spill response.
Caption: Operational logic flow for assessing precursor contamination risks and determining spill response mechanisms.
Part 4: Emergency & Disposal Procedures
First Aid Measures
Eye Contact : Immediately flush with water for 15 minutes , lifting eyelids.[1][8] Remove contact lenses.[2][3][7] Seek medical attention (Rule out corneal abrasion from crystals).
Skin Contact : Wash with soap and water.[1][2][8][9] Do not use alcohol (increases transdermal absorption).
Inhalation : Move to fresh air.[1][2][3][8][9] If wheezing occurs, administer oxygen (trained personnel only).
Disposal Strategy
Dispose of as Hazardous Chemical Waste . Do not flush down drains.[5][7]
Waste Stream
Classification
Method
Solid Waste
Organic Solid, Toxic
High-temperature incineration (>850°C) with scrubber.
Liquid Waste
Organic Solvent Mixture
Fuel blending or incineration. Segregate from oxidizers.[4][9]
Contaminated PPE
Hazardous Debris
Double-bag in polyethylene (4 mil) and label "Contaminated with Oxalamide".
References
PubChem . Compound Summary: N-benzyl-N-methyloxalamide (Structure/Class Review). National Library of Medicine. Available at: [Link]
